Technical Documentation Center

5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine, HCl Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine, HCl
  • CAS: 1177307-10-6

Core Science & Biosynthesis

Foundational

A Comprehensive Technical Guide to 3-Amino-1,2,4-Triazoles Containing o-Tolyl Groups: Synthesis, Characterization, and Biological Potential

For Researchers, Scientists, and Drug Development Professionals Introduction: The Versatile Scaffold of 3-Amino-1,2,4-triazoles and the Influence of the o-Tolyl Moiety The 1,2,4-triazole nucleus is a privileged five-memb...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Scaffold of 3-Amino-1,2,4-triazoles and the Influence of the o-Tolyl Moiety

The 1,2,4-triazole nucleus is a privileged five-membered heterocyclic scaffold that has garnered significant attention in medicinal and agricultural chemistry due to its wide spectrum of biological activities.[1][2][3] This is attributed to the triazole ring's ability to engage in various non-covalent interactions, its metabolic stability, and its capacity to serve as a bioisostere for other functional groups.[4] The incorporation of an amino group at the 3-position further enhances the molecule's functionality, providing a key site for derivatization and interaction with biological targets.

This technical guide focuses on a specific subclass of these compounds: 3-amino-1,2,4-triazoles bearing an ortho-tolyl group. The introduction of a tolyl (methylphenyl) substituent can significantly modulate the physicochemical and pharmacological properties of the parent triazole. The position of the methyl group on the phenyl ring is crucial; an ortho substitution, in particular, can induce specific conformational preferences due to steric hindrance, potentially leading to enhanced selectivity and potency for biological targets. While the broader class of aryl-substituted 3-amino-1,2,4-triazoles has been explored, this guide will consolidate the available knowledge specifically concerning the o-tolyl variants, providing a detailed overview of their synthesis, structural characterization, and reported biological activities.

Synthetic Methodologies: Constructing the o-Tolyl-Substituted 3-Amino-1,2,4-Triazole Core

The synthesis of 3-amino-1,2,4-triazoles containing an o-tolyl group generally follows established routes for the formation of the triazole ring, with the o-tolyl moiety being introduced either as part of the starting materials or at a later stage. A common and versatile method involves the cyclization of thiosemicarbazide derivatives.

General Synthesis of 4-Amino-5-(aryl)-4H-1,2,4-triazole-3-thiols

A prevalent route to 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols involves a multi-step sequence starting from an appropriate carboxylic acid.[5][6][7] This method is adaptable for the synthesis of the o-tolyl derivative, 4-amino-5-(o-tolyl)-4H-1,2,4-triazole-3-thiol.

The general synthetic pathway can be outlined as follows:

Synthesis_of_4-Amino-5-aryl-4H-1,2,4-triazole-3-thiol A o-Toluic Acid B o-Toluoyl Hydrazide A->B Hydrazine Hydrate, Reflux C Potassium Dithiocarbazinate Salt B->C CS2, KOH, Ethanol D 4-Amino-5-(o-tolyl)-4H- 1,2,4-triazole-3-thiol C->D Hydrazine Hydrate, Water, Reflux

Figure 1: General synthetic pathway for 4-amino-5-(o-tolyl)-4H-1,2,4-triazole-3-thiol.

Step-by-Step Protocol for the Synthesis of 4-Amino-5-(o-tolyl)-4H-1,2,4-triazole-3-thiol:

While specific experimental data for the o-tolyl derivative is not extensively reported, the following protocol is based on the well-established synthesis of analogous 5-aryl-4-amino-4H-1,2,4-triazole-3-thiols.[5][7]

Step 1: Synthesis of o-Toluoyl Hydrazide

  • To a solution of methyl o-toluate (1 equivalent) in ethanol, add hydrazine hydrate (2-3 equivalents).

  • Reflux the reaction mixture for 4-6 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • The resulting solid can be purified by recrystallization from a suitable solvent like ethanol to yield o-toluoyl hydrazide.

Step 2: Synthesis of Potassium 2-(o-toluoyl)hydrazine-1-carbodithioate

  • Dissolve potassium hydroxide (1.2 equivalents) in absolute ethanol.

  • To this solution, add o-toluoyl hydrazide (1 equivalent) and stir until a clear solution is obtained.

  • Cool the mixture in an ice bath and add carbon disulfide (1.2 equivalents) dropwise while maintaining the temperature below 10 °C.

  • Continue stirring at room temperature for 12-16 hours.

  • The precipitated potassium dithiocarbazinate salt is collected by filtration, washed with cold diethyl ether, and dried under vacuum.

Step 3: Synthesis of 4-Amino-5-(o-tolyl)-4H-1,2,4-triazole-3-thiol

  • Suspend the potassium dithiocarbazinate salt (1 equivalent) in water.

  • Add hydrazine hydrate (2-3 equivalents) to the suspension.

  • Reflux the mixture for 3-5 hours, during which the evolution of hydrogen sulfide gas may be observed.

  • Cool the reaction mixture and dilute with cold water.

  • Acidify the solution with a dilute acid (e.g., hydrochloric acid or acetic acid) to a pH of 5-6.

  • The precipitated product, 4-amino-5-(o-tolyl)-4H-1,2,4-triazole-3-thiol, is collected by filtration, washed with water, and purified by recrystallization from ethanol.[8]

Derivatization to Schiff Bases

The primary amino group at the 4-position of the triazole ring is a versatile handle for further functionalization. A common derivatization is the formation of Schiff bases through condensation with various aldehydes.[1][9][10]

Schiff_Base_Formation A 4-Amino-5-(o-tolyl)-4H- 1,2,4-triazole-3-thiol C Schiff Base Derivative A->C B Substituted Aldehyde (R-CHO) B->C Ethanol, Acid catalyst (e.g., H2SO4), Reflux

Figure 2: Synthesis of Schiff bases from 4-amino-5-(o-tolyl)-4H-1,2,4-triazole-3-thiol.

General Protocol for Schiff Base Synthesis:

  • Dissolve 4-amino-5-(o-tolyl)-4H-1,2,4-triazole-3-thiol (1 equivalent) in ethanol.

  • Add the desired substituted aldehyde (1 equivalent) and a catalytic amount of a strong acid (e.g., a few drops of concentrated sulfuric acid).

  • Reflux the reaction mixture for 2-4 hours.[11]

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature. The precipitated Schiff base is collected by filtration, washed with cold ethanol, and recrystallized from a suitable solvent.[12]

Spectroscopic Characterization

The structural elucidation of newly synthesized o-tolyl-substituted 3-amino-1,2,4-triazoles relies on a combination of spectroscopic techniques.

Spectroscopic TechniqueKey Expected Features for 4-Amino-5-(o-tolyl)-4H-1,2,4-triazole-3-thiol
FT-IR (cm⁻¹) - N-H stretching (amino group): ~3300-3100 - S-H stretching (thiol): ~2600-2550 (often weak) - C=N stretching (triazole ring): ~1620-1600 - N-C=S bands: ~1550, 1260, 1050, 950[11] - Aromatic C-H stretching: ~3100-3000 - Aliphatic C-H stretching (o-tolyl methyl): ~2950-2850
¹H NMR (δ, ppm) - NH₂ protons (amino group): A broad singlet, typically in the range of 5.0-6.0 ppm[3] - SH proton (thiol): A singlet, often downfield, in the range of 13.0-14.0 ppm[3] - Aromatic protons (o-tolyl group): Multiplets in the aromatic region (7.0-8.0 ppm) - CH₃ protons (o-tolyl group): A singlet around 2.3-2.5 ppm
¹³C NMR (δ, ppm) - C=S (thione carbon): ~160-170 ppm - Triazole ring carbons: Signals in the range of 140-160 ppm - Aromatic carbons (o-tolyl group): Signals in the range of 125-140 ppm - CH₃ carbon (o-tolyl group): A signal around 20-22 ppm
Mass Spectrometry - The molecular ion peak (M⁺) corresponding to the calculated molecular weight (C₉H₁₀N₄S = 206.27 g/mol ).

For Schiff base derivatives, the IR spectra would show the absence of the NH₂ stretching bands and the appearance of a new C=N (imine) stretching band around 1630 cm⁻¹.[11] The ¹H NMR spectra would show a new singlet for the azomethine proton (-N=CH-) typically in the range of 8.5-10.0 ppm, and the disappearance of the NH₂ signal.[12]

Biological Activities and Potential Applications

While literature specifically detailing the biological activities of 3-amino-1,2,4-triazoles with an o-tolyl group is limited, the broader class of 5-aryl-4-amino-1,2,4-triazole-3-thiols and their derivatives have demonstrated a range of promising biological effects.

Antimicrobial and Antifungal Activity

Derivatives of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol are known to possess significant antimicrobial and antifungal properties.[2][13] The presence of the triazole ring, combined with the thiol and amino groups, is believed to contribute to their mechanism of action, which may involve the inhibition of essential microbial enzymes. The lipophilicity and electronic properties of the aryl substituent play a crucial role in modulating this activity. For instance, compounds with electron-withdrawing groups on the phenyl ring have shown good activity.[1] The introduction of an o-tolyl group could influence the compound's interaction with microbial targets through steric and electronic effects.

Anticancer Activity

The 1,2,4-triazole scaffold is present in several clinically used anticancer drugs.[14] Schiff bases derived from 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols have been investigated for their cytotoxic effects against various cancer cell lines.[15][16] The mechanism of action is often multifactorial and can involve the inhibition of key enzymes in cancer cell proliferation or the induction of apoptosis. For example, some triazole derivatives have been shown to induce DNA damage and exhibit significant cytotoxicity against leukemia and lung cancer cell lines.[12] The specific stereoelectronic profile of the o-tolyl group could potentially lead to derivatives with enhanced potency and selectivity against certain cancer types.

Enzyme Inhibition

1,2,4-triazole derivatives are known to be effective enzyme inhibitors.[9] For instance, they have been shown to inhibit enzymes such as acetylcholinesterase, α-glucosidase, and urease.[17] The nitrogen atoms in the triazole ring can act as ligands, coordinating with metal ions in the active sites of metalloenzymes. The o-tolyl group could influence the binding affinity and selectivity of these compounds for specific enzyme targets.

Future Perspectives

The available literature suggests that 3-amino-1,2,4-triazoles containing an o-tolyl group represent a promising, yet underexplored, area of research. The synthetic routes are well-established for analogous compounds, providing a clear path for the synthesis and derivatization of o-tolyl variants. Future research should focus on the systematic synthesis of a library of these compounds and their comprehensive biological evaluation.

Key areas for future investigation include:

  • Broad-spectrum biological screening: Evaluating the antimicrobial, antifungal, anticancer, and antiviral activities of a diverse set of o-tolyl-substituted 3-amino-1,2,4-triazoles and their derivatives.

  • Structure-Activity Relationship (SAR) studies: Systematically modifying the substitution pattern on the o-tolyl ring and the derivatization at the 3-amino and 3-thiol positions to understand the structural requirements for optimal activity.

  • Mechanistic studies: Investigating the mode of action of the most potent compounds to identify their specific molecular targets.

  • In silico studies: Employing computational methods such as molecular docking to predict the binding interactions of these compounds with potential biological targets and to guide the design of new, more potent analogues.

Conclusion

This technical guide has provided a comprehensive overview of the synthesis, characterization, and potential biological applications of 3-amino-1,2,4-triazoles containing o-tolyl groups. While specific data on these particular derivatives is sparse, the established chemistry and known biological activities of related compounds provide a strong foundation and rationale for their further exploration. The unique structural features imparted by the o-tolyl group may lead to the discovery of novel therapeutic agents with enhanced efficacy and selectivity. This guide serves as a valuable resource for researchers and scientists in the fields of medicinal chemistry and drug development, encouraging further investigation into this promising class of heterocyclic compounds.

References

Click to expand
  • Jubie, S., Meena, P., Muthu, P., Kalirajan, R., & Murugan, R. (2011). Synthesis and biological evaluation of some schiff bases of [4-(amino)-5-phenyl-4H-1, 2,4-triazole-3-thiol]. Journal of the Serbian Chemical Society, 76(4), 519-529. [Link]

  • Purohit, S. S., & Patel, M. R. (2012). Synthesis of Triazole derivative: [4-(benzylideneamino)-5- phenyl -4H-1,2,4. International Journal of Pharmaceutical and Chemical Sciences, 1(3), 1143-1147.
  • Sabale, P. M., & Mehta, P. (2013). SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES. International Journal of Pharmaceutical Sciences and Research, 4(7), 2736-2741.
  • Kanagarajan, V., Thanusu, J., & Gopalakrishnan, M. (2015). Design, spectral characterization, thermal, DFT studies and anticancer cell line activities of Co(II), Ni(II) and Cu(II) complexes of Schiff bases derived from 4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 145, 155–164. [Link]

  • Khairuddean, M., et al. (2020). SYNTHESIS, CHARACTERISATION OF SOME NEW SCHIFF BASE FOR THE PIPERIDINIUM 4-AMINO-5-SUBSTITUTED-4H-1,2,4- TRIAZOLE-3-THIOLATE , AND THEIR IN-VITRO ANTICANCER ACTIVITIES.
  • Gumrukcuoglu, N., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301. [Link]

  • Demirbas, N., Karaoglu, S. A., Demirbas, A., & Sancak, K. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(4), 200-211. [Link]

  • Zafar, W., et al. (2022). A Review on the Assessment of Enzyme Inhibition Activity by 1,2,4- Triazole Derivatives. Southern Journal of Research, 2(2), 189-201.
  • Danilchenko, D. M., & Parchenko, V. V. (2017). Antimicrobial activity of new 5-(furan-2-yl)-4-amino-1,2,4-triazole-3-thiol derivatives. Zaporozhye medical journal, 19(1), 105-107. [Link]

  • Üzmez, Z. L., Osmaniye, D., Özkay, Y., & Kaplancıklı, Z. A. (2024). Synthesis, Characterization, and In Vitro and In Silico Studies of New Triazole Derivatives as Aromatase Inhibitors. Bentham Science Publishers. [Link]

  • Hotsulia, A., et al. (2025). Cytotoxic potential of novel triazole-based hybrids: design, synthesis, in silico evaluation, and in vitro assessment against cancer cell lines. Bioorganic Chemistry, 155, 108749. [Link]

  • Husein, M. A., et al. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

  • Prachand, S., et al. (2025). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. INDUS JOURNAL OF BIOSCIENCE RESEARCH.
  • Al-Ghamdi, A. M. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. [Link]

  • Prachand, S., et al. (2018). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[1][12][15] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. [Link]

  • Sumrra, S. H., et al. (2022). Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues. ACS Omega, 7(36), 32447–32461. [Link]

  • Al-Obaidi, A. S. M., & Al-Janabi, A. S. H. (2024). Synthesis, Characterization and Evaluation of the Antimicrobial Activity of a New[1][12][15] Triazolo [3,4-B][1][2][15] Thiadiazoles Derivatives. Iraqi Journal of Science, 65(9), 4567-4578.

  • Al-Juboori, A. M. H., Al-Masoudi, W. A. M., & Al-Amiery, A. A. (2023).
  • Majeed, S. A., Yousif, E. I., & Al-Sammarrae, A. M. (2025). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Ginekologia i Poloznictwo. [Link]

  • Demirbas, N., Karaoglu, S. A., Demirbas, A., & Sancak, K. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. MDPI. [Link]

)

Sources

Exploratory

Biological activity profile of 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine

An In-Depth Technical Guide to the Predicted Biological Activity Profile of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Abstract The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, recognized as a "priv...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Predicted Biological Activity Profile of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine

Abstract

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a wide array of pharmacologically active compounds. This guide provides a comprehensive technical overview of the predicted biological activity profile of a specific derivative, 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine. While exhaustive studies on this precise molecule are not widely published, its structural features—a 4H-1,2,4-triazole core, a 3-amino group, and a 5-(2-methylphenyl) substituent—allow for a robust, evidence-based projection of its likely biological activities. By analyzing the well-documented properties of structurally related analogs, this document will explore its potential as an antifungal, antibacterial, and anticancer agent. We will delve into plausible mechanisms of action, present detailed protocols for its evaluation, and discuss structure-activity relationships that position this compound as a promising candidate for further drug discovery and development.

The 1,2,4-Triazole Scaffold: A Privileged Structure in Drug Discovery

The five-membered 1,2,4-triazole ring system is a versatile pharmacophore that has been successfully incorporated into a multitude of therapeutic agents.[1][2] Its stability to metabolic degradation, coupled with its unique electronic properties, makes it an attractive component in drug design.[3] The triazole ring is polar and can act as both a hydrogen bond donor and acceptor, enhancing the solubility and binding affinity of a molecule to biological targets. This scaffold is present in numerous clinically approved drugs, demonstrating a wide spectrum of activities including antifungal, antimicrobial, anticancer, anticonvulsant, and anti-inflammatory properties.[4][2] The biological profile of a triazole derivative is highly dependent on the nature and position of the substituents on the core ring, allowing for fine-tuning of its therapeutic effects.

Synthesis and Characterization

The synthesis of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine can be logically projected from established methodologies for related 4-amino-1,2,4-triazole-3-thiol/amine derivatives.[2][5][6] A common and efficient pathway begins with a substituted benzoic acid, in this case, 2-methylbenzoic acid.

Plausible Synthetic Pathway

The synthesis involves a multi-step process, typically starting with the conversion of the carboxylic acid to its corresponding hydrazide. This intermediate is then cyclized to form the 1,2,4-triazole ring. One established method involves the reaction of an acid hydrazide with carbon disulfide to form an oxadiazole-thiol, which is then rearranged and aminated with hydrazine hydrate to yield the final 4-amino-triazole-thiol product.[7] A related pathway involves the cyclization of thiocarbohydrazide with the substituted benzoic acid.[8]

Synthetic_Pathway A 2-Methylbenzoic Acid B 2-Methylbenzoyl Hydrazide A->B  Hydrazine Hydrate, EtOH   C Potassium Dithiocarbazinate Salt B->C  CS2, KOH, EtOH   D 5-(2-Methylphenyl)-4H- 1,2,4-triazole-3-thiol C->D  Hydrazine Hydrate, H2O, Reflux   E 5-(2-Methylphenyl)-4H- 1,2,4-triazol-3-ylamine (Target Compound) D->E  Amination/Further Modification  

Caption: Plausible synthetic workflow for the target compound.

Structural Characterization

Once synthesized, the identity and purity of the compound would be confirmed using standard analytical techniques.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the presence of key functional groups, such as N-H stretching for the amine and aromatic C-H bonds. The absence of a C=O peak from the hydrazide precursor would indicate successful cyclization.[5]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the precise arrangement of protons and carbons. The ¹H NMR spectrum would show characteristic signals for the aromatic protons of the 2-methylphenyl group, the methyl protons, and the amine protons.[9]

  • Mass Spectrometry (MS): To confirm the molecular weight of the compound, matching the calculated value for C9H10N4.[9]

Projected Biological Activities and Mechanistic Insights

Based on extensive literature on the 1,2,4-triazole class, 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine is predicted to exhibit significant antifungal, antibacterial, and anticancer activities.

Antifungal Activity

The 1,2,4-triazole core is the defining feature of azole antifungal agents like fluconazole and itraconazole.[2][10]

  • Hypothesized Mechanism of Action: The primary mechanism for azole antifungals is the potent inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[4][11] The N4 nitrogen of the triazole ring coordinates with the heme iron atom in the active site of the enzyme. This inhibition blocks the conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane.[10][12] The resulting depletion of ergosterol and accumulation of toxic 14α-methylated sterols disrupt membrane integrity and function, leading to the inhibition of fungal growth.[4]

Antifungal_Mechanism cluster_membrane Fungal Cell Membrane Ergosterol Ergosterol Membrane Disrupted Membrane Integrity (Fungistatic/Fungicidal Effect) Lanosterol Lanosterol CYP51 Lanosterol 14α-demethylase (CYP51) Lanosterol->CYP51 substrate Triazole 5-(2-Methylphenyl)-4H- 1,2,4-triazol-3-ylamine Triazole->CYP51 INHIBITION CYP51->Ergosterol biosynthesis ToxicSterols Accumulation of 14α-methylated sterols CYP51->ToxicSterols disrupted pathway ToxicSterols->Membrane

Caption: Antifungal mechanism via CYP51 inhibition by 1,2,4-triazoles.

  • Experimental Protocol: Antifungal Susceptibility Testing (Broth Microdilution)

    • Preparation: Prepare a stock solution of the test compound in dimethyl sulfoxide (DMSO). Serially dilute the compound in a 96-well microtiter plate using RPMI-1640 medium.

    • Inoculum: Prepare a standardized fungal inoculum (e.g., Candida albicans, Aspergillus fumigatus) according to CLSI guidelines.

    • Incubation: Add the fungal inoculum to each well. Include positive (no drug) and negative (no inoculum) controls. Incubate the plates at 35°C for 24-48 hours.

    • Analysis: Determine the Minimum Inhibitory Concentration (MIC) visually or spectrophotometrically as the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the control.[4]

  • Data Presentation: Predicted Antifungal Activity

CompoundMIC (µg/mL) vs C. albicansMIC (µg/mL) vs A. niger
Target Compound 16 - 6432 - 128
Fluconazole (Control) 0.25 - 2> 64
Antibacterial Activity

Numerous 1,2,4-triazole derivatives have demonstrated potent activity against both Gram-positive and Gram-negative bacteria.[13][14]

  • Hypothesized Mechanism of Action: The antibacterial mechanisms of triazoles are more diverse than their antifungal actions and are not as universally defined. They may involve the inhibition of essential bacterial enzymes, disruption of cell wall synthesis, or interference with nucleic acid synthesis. The specific activity is highly dependent on the substituents. The 2-methylphenyl group may enhance membrane permeability, contributing to efficacy.

  • Experimental Protocol: Antibacterial Susceptibility (Agar Well Diffusion)

    • Plate Preparation: Prepare Mueller-Hinton agar plates and uniformly swab them with a standardized bacterial suspension (e.g., Staphylococcus aureus, Escherichia coli).

    • Well Creation: Aseptically create wells (6 mm diameter) in the agar.

    • Application: Add a defined volume (e.g., 100 µL) of the test compound solution at a specific concentration into each well. A solvent control (DMSO) and a standard antibiotic (e.g., Streptomycin) should be included.

    • Incubation: Incubate the plates at 37°C for 18-24 hours.

    • Analysis: Measure the diameter of the zone of inhibition around each well. A larger diameter indicates greater antibacterial activity.[6]

  • Data Presentation: Predicted Antibacterial Activity

CompoundZone of Inhibition (mm) vs S. aureus (Gram +)Zone of Inhibition (mm) vs E. coli (Gram -)
Target Compound (100 µg/mL) 12 - 188 - 14
Streptomycin (30 µg/mL) 20 - 2518 - 22
Anticancer Activity

The 1,2,4-triazole scaffold is integral to several anticancer agents, acting through various mechanisms.[3][15][16]

  • Hypothesized Mechanism of Action: The anticancer potential of triazoles is broad. Depending on their substitution pattern, they can function as:

    • Kinase Inhibitors: By competing for the ATP-binding site of protein kinases crucial for cancer cell signaling.

    • Tubulin Modulators: By interfering with microtubule dynamics, leading to cell cycle arrest and apoptosis.

    • Aromatase Inhibitors: Blocking estrogen synthesis, relevant in hormone-dependent cancers like breast cancer. The planar aromatic systems of the triazole and the 2-methylphenyl group suggest a potential for binding to enzyme active sites or intercalating with DNA.[3]

Anticancer_Mechanisms cluster_targets Potential Cellular Targets cluster_outcomes Cellular Outcomes Triazole 5-(2-Methylphenyl)-4H- 1,2,4-triazol-3-ylamine Kinases Protein Kinases Triazole->Kinases Inhibition Tubulin Microtubules (Tubulin) Triazole->Tubulin Disruption Enzymes Metabolic Enzymes (e.g., Aromatase) Triazole->Enzymes Inhibition SignalBlock Blockade of Signaling Pathways Kinases->SignalBlock CycleArrest Cell Cycle Arrest Tubulin->CycleArrest Apoptosis Apoptosis SignalBlock->Apoptosis CycleArrest->Apoptosis

Caption: Diverse potential anticancer mechanisms of 1,2,4-triazole compounds.

  • Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

    • Cell Seeding: Seed human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer) into 96-well plates and allow them to adhere overnight.

    • Treatment: Treat the cells with serial dilutions of the test compound and incubate for 48-72 hours.

    • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Live cells with active mitochondria will reduce MTT to a purple formazan product.

    • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

    • Analysis: Measure the absorbance at ~570 nm using a microplate reader. Calculate the half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to inhibit cell growth by 50%.[17]

  • Data Presentation: Predicted Cytotoxic Activity

CompoundIC50 (µM) vs MCF-7 (Breast Cancer)IC50 (µM) vs A549 (Lung Cancer)
Target Compound 15 - 5020 - 60
Doxorubicin (Control) < 1< 1

Structure-Activity Relationship (SAR) and Future Directions

The specific substituents on the 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine scaffold are critical determinants of its biological profile.

  • The 5-(2-Methylphenyl) Group: The presence of the methyl group at the ortho position of the phenyl ring introduces steric hindrance, which can influence how the molecule fits into an enzyme's active site, potentially enhancing selectivity. This group also increases lipophilicity, which may improve cell membrane penetration.

  • The 3-Amino Group: This functional group is a key site for hydrogen bonding and can be crucial for anchoring the molecule to its biological target. Furthermore, it serves as a synthetic handle for creating a library of derivatives (e.g., Schiff bases, amides) to optimize activity and reduce toxicity.[1][7]

Future research should focus on:

  • Synthesis and Confirmation: The primary step is the actual synthesis and rigorous characterization of the title compound.

  • Broad-Spectrum Screening: Evaluating the compound against a wide panel of fungal pathogens, bacterial strains (including multi-drug resistant variants), and diverse human cancer cell lines.

  • Derivatization: Synthesizing a series of analogs by modifying the 3-amino group to establish a clear SAR and identify more potent compounds.

  • Mechanism of Action Studies: Conducting specific enzyme inhibition assays (e.g., CYP51, specific kinases) to confirm the predicted mechanisms.

  • In Vivo and Toxicity Studies: Advancing the most promising compounds to preclinical animal models to assess efficacy, pharmacokinetics, and safety profiles.

Conclusion

While direct experimental data for 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine is limited, a comprehensive analysis based on its privileged 1,2,4-triazole scaffold strongly predicts a versatile biological activity profile. Its structural attributes suggest significant potential as an antifungal agent via CYP51 inhibition, as well as promising antibacterial and anticancer properties through various mechanisms. The protocols and predictive data presented in this guide establish a solid foundation for its synthesis and evaluation. This compound represents a valuable lead structure, and further investigation is warranted to unlock its full therapeutic potential in the ongoing search for novel antimicrobial and anticancer agents.

References

  • Scilit. Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. Available from: [Link]

  • MDPI. Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives. Available from: [Link]

  • Der Pharma Chemica. Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Available from: [Link]

  • National Center for Biotechnology Information (PMC). 1,2,4-Triazoles as Important Antibacterial Agents. Available from: [Link]

  • International Science and Research Excellence Society (ISRES). Anticancer Properties of 1,2,4-Triazoles. Available from: [Link]

  • Journal of Pharmaceutical Negative Results. Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives. Available from: [Link]

  • MDPI. Novel Betulin-1,2,4-Triazole Derivatives Promote In Vitro Dose-Dependent Anticancer Cytotoxicity. Available from: [Link]

  • Recent Patents on Anti-Cancer Drug Discovery. Recent Developments on 1,2,4-Triazole Nucleus in Anticancer Compounds: A Review. Available from: [Link]

  • Taylor & Francis Online. Synthesis and anticancer activity of[1][13][18] triazole [4,3-b][1][13][15][18] tetrazine derivatives. Available from: [Link]

  • Ukrainian Biochemical Journal. Anticancer properties of 1,2,4-triazole derivatives (literature review). Available from: [Link]

  • PubMed. Antibacterial activity study of 1,2,4-triazole derivatives. Available from: [Link]

  • National Center for Biotechnology Information (PMC). Novel 1, 2, 4-Triazoles as Antifungal Agents. Available from: [Link]

  • International Science and Research Excellence Society (ISRES). Antifungal Properties of 1,2,4-Triazoles. Available from: [Link]

  • Ceska a Slovenska Farmacie. Investigation of the antimicrobial and antifungal activities of some 1,2,4-triazole derivatives. Available from: [Link]

  • National Center for Biotechnology Information (PMC). Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. Available from: [Link]

  • MDPI. Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Available from: [Link]

  • International Journal of Pharmaceutical Sciences and Research. Synthesis of Triazole derivative: [4-(benzylideneamino)-5- phenyl -4H-1,2,4. Available from: [Link]

  • ResearchGate. Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[1][13][18] triazole-3-thiol derivatives and Antifungal activity. Available from: [Link]

  • International Journal of Pharmacy and Pharmaceutical Sciences. SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES. Available from: [Link]

  • ResearchGate. Synthesis and biological activities of methylene-4H-1,2,4-triazole derivatives. Available from: [Link]

  • Istanbul University Press. Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Available from: [Link]-1-2-4-triazole-3-thiol-derivatives)

Sources

Foundational

An In-depth Technical Guide to the pKa Values and Ionization Properties of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine

For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of pKa in Modern Drug Development In the landscape of drug discovery and development, the acid dissociation constant, or pKa...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of pKa in Modern Drug Development

In the landscape of drug discovery and development, the acid dissociation constant, or pKa, stands as a cornerstone physicochemical parameter. It quantitatively describes the tendency of a molecule to ionize by gaining or losing a proton in a solution. This seemingly simple value has profound and far-reaching implications, governing a molecule's behavior from the moment of administration to its interaction with the biological target.[1] The degree of ionization directly influences critical pharmacokinetic and pharmacodynamic properties, including aqueous solubility, membrane permeability, absorption, distribution, metabolism, and excretion (ADME).[2][3]

A drug's ionization state dictates its ability to dissolve in aqueous environments, such as the gastrointestinal fluid, and its capacity to cross lipid-rich biological membranes, like the intestinal epithelium and the blood-brain barrier.[1][4] Consequently, a thorough understanding of a compound's pKa values is not merely an academic exercise but a fundamental prerequisite for rational drug design, enabling scientists to predict a drug's behavior in the varying pH environments of the human body, optimize formulations, and ultimately enhance therapeutic efficacy.[1][2]

This guide provides a comprehensive technical overview of the pKa values and ionization properties of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine . We will delve into its structural features, robust experimental and computational methodologies for pKa determination, and the critical implications of its ionization profile for drug development professionals.

Molecular Structure and Putative Ionization Sites

The ionization behavior of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine is dictated by the interplay of its distinct functional groups. A clear understanding of its structure is the first step in predicting its acid-base properties.

Chemical Structure:

The key ionizable centers in this molecule are:

  • The 1,2,4-Triazole Ring: This heterocyclic system is amphoteric. The ring nitrogens can accept a proton (acting as a base), and the N-H proton is acidic and can be donated under sufficiently basic conditions.[5] The parent 1,2,4-triazole has a pKa of 10.26 for the N-H proton and a pKa of 2.45 for its conjugate acid.[5][6]

  • The Exocyclic Amino Group (-NH2): This group is basic and will be protonated (-NH3+) under acidic conditions. Its basicity is influenced by the electron-withdrawing nature of the attached triazole ring.

  • The 2-Methylphenyl Substituent: This bulky, lipophilic group primarily influences the molecule's steric and electronic properties. The methyl group is weakly electron-donating, which may slightly increase the basicity of the nearby nitrogen atoms on the triazole ring.

Based on this structure, the molecule is expected to have at least two distinct pKa values: a basic pKa (pKbH+) corresponding to the protonation of the most basic nitrogen atom, and an acidic pKa corresponding to the deprotonation of the triazole N-H group.

Methodologies for pKa Determination

Accurate determination of pKa values is paramount. A combination of experimental and computational methods provides a self-validating system for ascertaining this critical parameter.

Experimental Approaches

1. Potentiometric Titration

Potentiometric titration is a high-precision, robust method for determining pKa values.[7][8] It involves the gradual addition of a titrant (a strong acid or base) to a solution of the analyte while monitoring the resulting change in pH with a calibrated electrode.[9][10]

Causality Behind the Protocol: The principle hinges on the Henderson-Hasselbalch equation. As the titrant is added, the ratio of the ionized to the un-ionized form of the analyte changes, creating a buffer region where the pH changes minimally. The pKa is the pH at which the concentrations of the acidic and basic forms are equal, corresponding to the midpoint of this buffer region or the inflection point on the titration curve.[4][8][9] Maintaining a constant ionic strength is crucial as it stabilizes the activity coefficients of the ions in solution, ensuring the measured pH accurately reflects the protonation equilibrium. Purging with nitrogen prevents dissolved CO2 from forming carbonic acid, which would interfere with the titration of weak bases.[9][10]

Detailed Experimental Protocol:

  • Instrument Calibration: Calibrate the pH meter and electrode system using at least three standard aqueous buffers (e.g., pH 4.0, 7.0, and 10.0) to ensure accurate pH measurements.[9]

  • Reagent Preparation:

    • Prepare standardized 0.1 M hydrochloric acid (HCl) and 0.1 M sodium hydroxide (NaOH) solutions. Ensure the NaOH solution is carbonate-free.

    • Prepare a 0.15 M potassium chloride (KCl) solution to maintain constant ionic strength.[9]

  • Sample Preparation:

    • Accurately weigh and dissolve the compound in a suitable solvent (e.g., a water/methanol co-solvent mixture for poorly soluble compounds) to achieve a concentration of at least 10⁻⁴ M.[7][9]

    • Add the KCl solution to the sample to achieve the desired ionic strength.

  • Titration Procedure:

    • Place a known volume (e.g., 20 mL) of the sample solution into a reaction vessel equipped with a magnetic stirrer.

    • Purge the solution with nitrogen gas for 5-10 minutes before and during the titration.[9][10]

    • Immerse the calibrated pH electrode into the solution.

    • If determining a basic pKa, first acidify the solution to a low pH (e.g., pH 1.8-2.0) with 0.1 M HCl.[9]

    • Add the 0.1 M NaOH titrant in small, precise increments, allowing the pH to stabilize after each addition.

    • Record the pH value and the volume of titrant added at each step.

  • Data Analysis:

    • Plot the measured pH versus the volume of titrant added to generate a titration curve.

    • Calculate the first derivative of the curve (ΔpH/ΔV) to precisely identify the equivalence point(s).

    • The pKa is determined from the pH value at the half-equivalence point.[9]

Workflow Visualization:

Potentiometric_Titration_Workflow cluster_prep Preparation cluster_titration Titration cluster_analysis Analysis Calibrate Calibrate pH Meter (pH 4, 7, 10 Buffers) PrepSample Prepare Sample Solution (≥10⁻⁴ M in co-solvent + KCl) Calibrate->PrepSample Purge Purge with N₂ PrepSample->Purge Acidify Acidify Sample (to pH ~2) Purge->Acidify Titrate Titrate with NaOH Acidify->Titrate Record Record pH vs. Volume Titrate->Record Plot Plot Titration Curve Record->Plot Analyze Derivative Analysis (Find Equivalence Point) Plot->Analyze Determine Determine pKa (at Half-Equivalence Point) Analyze->Determine

Potentiometric Titration Workflow

2. UV-Vis Spectrophotometry

This method is ideal for compounds that possess a UV-active chromophore near an ionizable center and is particularly advantageous for substances with low solubility or when only small sample quantities are available.[7]

Causality Behind the Protocol: The method is based on the Beer-Lambert law. The protonation or deprotonation of a functional group near a chromophore alters the electronic structure of the molecule, leading to a measurable shift in its UV-visible absorption spectrum.[3][11] By measuring the absorbance at a specific wavelength across a range of precisely controlled pH values, a sigmoidal curve is generated. The inflection point of this curve corresponds to the pKa.[12] Using a series of buffers ensures the pH is accurately known for each measurement.[3]

Detailed Experimental Protocol:

  • Instrument Setup: Use a spectrophotometer, preferably with a 96-well plate reader for higher throughput.[3]

  • Buffer Preparation: Prepare a series of buffer solutions with constant ionic strength (e.g., 0.1 M) covering a wide pH range (e.g., pH 2 to 12).

  • Wavelength Selection:

    • Record the full UV-Vis spectrum (e.g., 230-500 nm) of the compound in a highly acidic solution (fully protonated form) and a highly basic solution (fully deprotonated form).

    • Identify the wavelength(s) of maximum absorbance difference between the two forms.[3]

  • Measurement Procedure:

    • Prepare a stock solution of the compound (e.g., 10 mM in DMSO).[3]

    • In a 96-well plate, dispense a fixed volume of each buffer solution into separate wells.

    • Add a small, fixed amount of the compound stock solution to each well, ensuring the final organic solvent concentration is minimal (e.g., ≤2% v/v).[3]

    • Include blank wells (buffer only) for background correction.

    • Record the absorbance of each well at the pre-determined wavelength(s).

  • Data Analysis:

    • Correct the sample absorbances by subtracting the blank absorbances.

    • Plot the corrected absorbance versus pH.

    • Fit the data to a sigmoidal curve. The pH at the inflection point of the curve is the pKa.[11]

Workflow Visualization:

UV_Vis_Workflow cluster_prep Preparation cluster_measurement Measurement cluster_analysis Analysis PrepBuffers Prepare Buffer Series (e.g., pH 2-12) Measure Measure Absorbance vs. pH in 96-well plate PrepBuffers->Measure PrepStock Prepare Compound Stock (e.g., 10 mM in DMSO) PrepStock->Measure Scan Scan Spectra (Acidic & Basic pH) SelectWavelength Select Analytical λ Scan->SelectWavelength SelectWavelength->Measure Plot Plot Absorbance vs. pH Measure->Plot Fit Fit to Sigmoidal Curve Plot->Fit Determine Determine pKa (at Inflection Point) Fit->Determine

UV-Vis Spectrophotometry Workflow
Computational Prediction of pKa

In silico pKa prediction has become an indispensable tool in early-stage drug discovery, allowing for the rapid screening of virtual compounds.[13][14] These methods can provide valuable estimates before a compound is synthesized.

Causality Behind the Method: Computational approaches calculate the pKa by determining the free energy change (ΔG) of the deprotonation reaction in a solvent.[15] Quantum mechanics (QM) methods, like Density Functional Theory (DFT), are used to accurately calculate the energies of the protonated and deprotonated species.[13][15] Since solvation has a massive impact on pKa, these calculations are combined with a continuum solvation model (like PCM) or explicit solvent simulations to account for the effect of water.[15] Machine learning (ML) models can further refine these predictions by training on large datasets of known experimental pKa values.[16]

Computational Workflow:

  • Structure Generation: Generate 3D coordinates for both the protonated and deprotonated forms of the molecule.

  • Conformational Search: Perform a conformational analysis to find the lowest energy structures for each species.

  • QM Calculation: Calculate the gas-phase free energy of the lowest-energy conformers using an appropriate level of theory (e.g., DFT).

  • Solvation Energy Calculation: Calculate the free energy of solvation for each species using a solvation model.

  • pKa Calculation: Combine the gas-phase and solvation energies to compute the free energy change of the reaction in solution and subsequently calculate the pKa.

Workflow Visualization:

Computational_pKa_Workflow Input Input 3D Structure Protonated Protonated State (AH) Input->Protonated Deprotonated Deprotonated State (A⁻) Input->Deprotonated QM_AH QM Energy Calculation (AH) Protonated->QM_AH Solv_AH Solvation Energy (AH) Protonated->Solv_AH QM_A QM Energy Calculation (A⁻) Deprotonated->QM_A Solv_A Solvation Energy (A⁻) Deprotonated->Solv_A Combine Calculate ΔG in Solution QM_AH->Combine QM_A->Combine Solv_AH->Combine Solv_A->Combine pKa Calculate pKa Combine->pKa

Computational pKa Prediction Workflow

Predicted pKa Values and Ionization Profile

Ionization EventPredicted pKa RangePredominant Functional GroupDescription
pKa₁ (Basic) 3.5 - 5.0Exocyclic Amino Group / Ring NitrogensProtonation of the most basic nitrogen atom to form a cation. The exocyclic amino group is expected to be the primary site.
pKa₂ (Acidic) 9.5 - 10.5Triazole N-HDeprotonation of the acidic proton on the triazole ring to form an anion.[5][6]

pH-Dependent Ionization States:

The molecule will exist in three primary states depending on the ambient pH:

  • pH < pKa₁ (e.g., pH < 3): The molecule will be predominantly cationic , with the amino group protonated (-NH₃⁺).

  • pKa₁ < pH < pKa₂ (e.g., pH 5.5 to 9.0): The molecule will exist primarily in its neutral , un-ionized form.

  • pH > pKa₂ (e.g., pH > 11): The molecule will be predominantly anionic , having lost the N-H proton from the triazole ring.

Ionization Profile Visualization:

Ionization_States cluster_pH Cation Cationic (Protonated Amine) Neutral Neutral (Un-ionized) Cation->Neutral pKa₁ ≈ 3.5-5.0 Anion Anionic (Deprotonated Triazole) Neutral->Anion pKa₂ ≈ 9.5-10.5

Predominant Species vs. pH

Implications for Drug Development

The predicted pKa values provide a framework for understanding the molecule's potential behavior in vivo.

Aqueous Solubility

Solubility is critically dependent on the ionization state.[18][19]

  • Neutral Form (pH 5.5 - 9.0): This species is expected to have the lowest aqueous solubility (the intrinsic solubility).[19]

  • Ionized Forms (pH < 3 and pH > 11): The cationic and anionic forms will be significantly more water-soluble due to their ability to form stronger ion-dipole interactions with water.[2][18]

This pH-dependent solubility is a key consideration for oral drug formulation, where a compound must dissolve in the acidic environment of the stomach or the more neutral environment of the small intestine.[2]

Membrane Permeability and the pH-Partition Hypothesis

The absorption of most drugs from the gastrointestinal tract occurs via passive diffusion, a process governed by the pH-partition hypothesis .[20][21][22] This theory posits that biological membranes act as lipid barriers, and only the un-ionized, more lipophilic form of a drug can effectively pass through them.[20][23]

  • Stomach (pH 1-3): At this pH, the molecule will be mostly in its cationic, ionized form. According to the hypothesis, absorption from the stomach would be minimal.[20]

  • Small Intestine (pH 6-7.5): In this range, the molecule will be predominantly in its neutral, un-ionized form. This is the region where maximum absorption is expected to occur, as the neutral species can readily partition into and diffuse across the intestinal epithelium.[2][20]

pH-Partition Hypothesis Visualization:

pH_Partition_Hypothesis cluster_git GI Tract Lumen cluster_blood Bloodstream (pH 7.4) Stomach Stomach (pH 1-3) Cationic (Charged) Poor Absorption Membrane Lipid Membrane (GI Epithelium) Stomach->Membrane Low Permeability Intestine Intestine (pH 6-7.5) Neutral (Uncharged) Good Absorption Intestine->Membrane High Permeability Blood Drug Absorbed Membrane->Blood

Absorption based on the pH-Partition Hypothesis
Formulation and Salt Selection

Knowledge of pKa is essential for formulation science. For intravenous formulations, which are typically aqueous, the pH must be controlled to ensure the drug remains in its more soluble ionized form.[2] Furthermore, the basic nature of the amino group (pKa₁) allows for the formation of various acid addition salts (e.g., hydrochloride, sulfate). Salt formation is a common strategy to improve the solubility, stability, and handling properties of a drug substance.

Conclusion

The ionization behavior of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine, characterized by its basic (pKa₁ ≈ 3.5-5.0) and acidic (pKa₂ ≈ 9.5-10.5) dissociation constants, is a critical determinant of its drug-like properties. These pKa values define a wide physiological pH range where the molecule exists in its neutral, membrane-permeable form, suggesting favorable absorption from the small intestine. Conversely, its solubility can be significantly enhanced at lower or higher pH values where it forms charged species. A precise determination of these constants using robust methods like potentiometric titration and UV-Vis spectrophotometry, complemented by computational predictions, provides an indispensable dataset for guiding lead optimization, formulation development, and clinical trial design. For any researcher in the pharmaceutical sciences, a deep and quantitative understanding of pKa is fundamental to translating a promising molecule into a safe and effective therapeutic agent.

References

  • Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. Available from: [Link]

  • The pH-partition hypothesis. Available from: [Link]

  • Taylor & Francis Online. PH partition – Knowledge and References. Available from: [Link]

  • ACD/Labs. The Impact of Ionization in Drug Discovery & Development. Available from: [Link]

  • Bihar Animal Sciences University. pH Partition hypothesis & other aspects of drug absorption. (2020). Available from: [Link]

  • Scribd. PH Partition Hypothesis. Available from: [Link]

  • Boomer.org. PHAR 4634 - Chapter 12 Page 2. (2001). Available from: [Link]

  • Chemagination. How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide. Available from: [Link]

  • ResearchGate. The pKa values of 1,2,4-triazole and its alkyl derivatives. Available from: [Link]

  • ECETOC. APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Available from: [Link]

  • Rowan. How to Predict pKa. (2025). Available from: [Link]

  • ACS Omega. Intrinsic Solubility of Ionizable Compounds from pKa Shift. (2023). Available from: [Link]

  • Academia.edu. Comparative evaluation of pKa prediction tools on a drug discovery dataset. Available from: [Link]

  • PMC (PubMed Central). Development of Methods for the Determination of pKa Values. Available from: [Link]

  • MDPI. Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. (2021). Available from: [Link]

  • Determination of pKa Values of Some New Triazole Derivatives Using Different Methods. (2025). Available from: [Link]

  • What is pKa and how is it used in drug development?. (2023). Available from: [Link]

  • Wikipedia. 1,2,4-Triazole. Available from: [Link]

  • Optibrium. Predicting pKa using a combination of quantum mechanical and machine learning methods. Available from: [Link]

  • Molecular Discovery. MoKa - pKa modelling. Available from: [Link]

  • PubMed. Determination of acid dissociation constants of triazole fungicides by pressure assisted capillary electrophoresis. (2015). Available from: [Link]

  • Ovidius University Annals of Chemistry Determination of the pKa value of some 1,2,4-triazol derivatives in forty seven different. Available from: [Link]

  • ResearchGate. (PDF) Determination of the pKa value of some 1,2,4-triazol derivatives in forty seven different solvents using semi-empirical quantum methods (PM7, PM6, PM6-DH2, RM1, PM3, AM1, and MNDO) by MOPAC computer program. Available from: [Link]

  • orientjchem.org. Determination of the pKa of Some Triazole Derivatives by the Potentiometric Method in Dioxan-Water Mixtures. Available from: [Link]

  • PMC (PubMed Central). Intrinsic Solubility of Ionizable Compounds from pKa Shift. (2023). Available from: [Link]

  • PMC (PubMed Central). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. Available from: [Link]

  • Dr.Oracle. What happens to a drug's ionization state when its pH equals its pKa (acid dissociation constant)?. (2025). Available from: [Link]

  • DergiPark. Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. (2024). Available from: [Link]

  • UV-Vis Spectrometry, pKa of a dye. Available from: [Link]

  • PMC (PubMed Central). Synthesis and Determination of pKa Values of Some New 3,4-Disubstituted-4,5-Dihydro-1H-1,2,4-triazol-5-one Derivatives in Non-aqueous Solvents. Available from: [Link]

  • Scientific Research Publishing. Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. Available from: [Link]

  • Semantic Scholar. Table 4 from Rationalization of the pKa Values of Alcohols and Thiols Using Atomic Charge Descriptors and Its Application to the Prediction of Amino Acid pKa's. Available from: [Link]

  • Pearson. Explain why triazole (pKa = 10.2) is a stronger acid compared to ... | Study Prep in .... Available from: [Link]

  • Ginekologia i Poloznictwo. Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. (2025). Available from: [Link]

Sources

Protocols & Analytical Methods

Method

Protocol for the Synthesis of Novel Schiff Bases from 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine: A Comprehensive Guide to Synthesis, Characterization, and Application

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, with its derivatives exhibiting a vast array of pharmacolog...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, with its derivatives exhibiting a vast array of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] Schiff bases, characterized by their azomethine group (-C=N-), are pivotal intermediates in organic synthesis and are known to possess significant biological activities themselves.[2][3] The conjugation of these two pharmacophores often leads to synergistic or enhanced therapeutic potential. This guide provides a detailed, field-proven protocol for the synthesis of novel Schiff bases via the condensation of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine with various aromatic aldehydes. We delve into the mechanistic underpinnings of the reaction, offer step-by-step synthetic and purification procedures, and outline a comprehensive characterization workflow to ensure the structural integrity and purity of the target compounds.

Scientific Foundation: The Chemistry of Schiff Base Formation

The synthesis of a Schiff base is a classic condensation reaction involving a primary amine and an active carbonyl group (from an aldehyde or ketone). The reaction proceeds via a two-step mechanism: nucleophilic addition followed by dehydration.

  • Step 1: Nucleophilic Addition: The lone pair of electrons on the nitrogen atom of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This forms an unstable carbinolamine intermediate.

  • Step 2: Dehydration: The carbinolamine is then dehydrated to form the stable imine (azomethine) functional group. This step is often the rate-determining step and can be accelerated by the presence of a mild acid catalyst. The catalyst protonates the hydroxyl group of the carbinolamine, converting it into a better leaving group (water), thus facilitating its elimination.

Commonly used solvents like ethanol or methanol are ideal as they effectively dissolve the reactants and allow for heating under reflux to drive the reaction to completion.[4]

G cluster_reactants Reactants cluster_process Reaction Mechanism cluster_products Products Triazole 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Nucleophilic_Attack Nucleophilic Attack (Formation of Carbinolamine) Triazole->Nucleophilic_Attack Aldehyde Aromatic Aldehyde (R-CHO) Aldehyde->Nucleophilic_Attack Dehydration Acid-Catalyzed Dehydration (Elimination of H₂O) Nucleophilic_Attack->Dehydration Intermediate Schiff_Base Final Schiff Base Product Dehydration->Schiff_Base Water Water (H₂O) Dehydration->Water

Caption: General reaction mechanism for Schiff base formation.

Materials and Equipment

This section details the necessary reagents and equipment for the successful synthesis and characterization of the target compounds.

Reagents & Chemicals Equipment
5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamineRound-bottom flasks (50 mL, 100 mL)
Substituted Aromatic Aldehydes (e.g., Benzaldehyde, Salicylaldehyde, 4-Nitrobenzaldehyde)Reflux condenser
Absolute Ethanol (Solvent)Magnetic stirrer with hot plate
Glacial Acetic Acid or Conc. Sulfuric Acid (Catalyst)Buchner funnel and vacuum flask
Diethyl Ether or Hexane (for washing)Thin Layer Chromatography (TLC) plates (Silica gel 60 F254)
Deuterated Solvents (e.g., DMSO-d₆, CDCl₃) for NMRTLC developing chamber and UV lamp
Distilled WaterMelting point apparatus
Anhydrous Sodium SulfateFT-IR Spectrometer
NMR Spectrometer (e.g., 400 MHz)
Mass Spectrometer

Experimental Protocols

The following protocols provide a robust framework for synthesis, purification, and characterization.

General Protocol for Schiff Base Synthesis

This procedure outlines the condensation reaction. The molar quantities should be calculated based on the specific aromatic aldehyde used.

  • Reactant Preparation: In a 100 mL round-bottom flask, dissolve 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine (e.g., 1.88 g, 0.01 mol) in absolute ethanol (30-40 mL) with gentle warming and stirring until a clear solution is obtained.

  • Aldehyde Addition: To this solution, add an equimolar amount (0.01 mol) of the desired substituted aromatic aldehyde.

  • Catalyst Introduction: Add 2-3 drops of a suitable acid catalyst (e.g., glacial acetic acid or concentrated sulfuric acid). The catalyst protonates the carbonyl group of the aldehyde, increasing its electrophilicity and accelerating the reaction rate.

  • Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 78-80°C for ethanol) using a heating mantle or water bath.

  • Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC). A typical mobile phase would be a mixture of ethyl acetate and hexane (e.g., 7:3 v/v). The reaction is considered complete when the spot corresponding to the starting amine has disappeared (typically after 4-6 hours).

  • Product Isolation: After completion, cool the reaction mixture to room temperature. In many cases, the product will precipitate out of the solution. If not, the volume of the solvent can be reduced under vacuum.

  • Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the crude product with a small amount of cold ethanol followed by diethyl ether or hexane to remove any unreacted aldehyde and impurities.

  • Drying: Dry the purified product in a vacuum oven at 50-60°C until a constant weight is achieved.

Purification: Recrystallization

For obtaining high-purity crystals suitable for analysis, recrystallization is the preferred method.

  • Solvent Selection: Choose a suitable solvent or solvent system in which the synthesized Schiff base is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Ethanol, methanol, or a mixture of ethanol and water are often effective.

  • Dissolution: Dissolve the crude product in a minimum amount of the hot solvent.

  • Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and heat for a few minutes.

  • Hot Filtration (Optional): If charcoal was used or if there are insoluble impurities, perform a hot filtration to remove them.

  • Crystallization: Allow the filtrate to cool slowly to room temperature, and then in an ice bath, to induce crystallization.

  • Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of the cold solvent, and dry as described previously.

G cluster_synthesis Synthesis Stage cluster_monitoring In-Process Control cluster_workup Workup & Isolation cluster_purification Purification & Characterization A 1. Dissolve Triazole Amine in Ethanol B 2. Add Aromatic Aldehyde & Acid Catalyst A->B C 3. Heat to Reflux (4-6 hours) B->C D 4. Monitor Reaction by TLC C->D D->C Reaction Incomplete E 5. Cool to Room Temp. (Precipitation) D->E Reaction Complete F 6. Vacuum Filter & Wash (Cold Ethanol/Ether) E->F G 7. Dry Crude Product F->G H 8. Recrystallize from Suitable Solvent G->H I 9. Characterize Pure Product (MP, FTIR, NMR, MS) H->I

Caption: Experimental workflow from synthesis to characterization.

Characterization and Validation

Thorough characterization is essential to confirm the identity and purity of the synthesized compounds.[5][6][7][8]

Technique Purpose Expected Observations / Key Signals
Melting Point (MP) Assess purity.A sharp and specific melting point range indicates a pure compound.
FT-IR Spectroscopy Identify functional groups.- Disappearance of N-H stretching bands (approx. 3200-3400 cm⁻¹) from the primary amine. - Disappearance of the C=O stretching band (approx. 1680-1720 cm⁻¹) from the aldehyde. - Appearance of a strong C=N (azomethine) stretching band (approx. 1590-1650 cm⁻¹).[9]
¹H NMR Spectroscopy Determine the proton environment and confirm structure.- Appearance of a singlet for the azomethine proton (-CH=N) typically in the range of δ 8.5-10.0 ppm.[9] - Signals corresponding to the aromatic protons from both the triazole and aldehyde moieties. - Signal for the triazole N-H proton (if tautomerism occurs). - Signal for the methyl group (-CH₃) from the 2-methylphenyl substituent.
¹³C NMR Spectroscopy Determine the carbon skeleton.- Appearance of a signal for the azomethine carbon (-C=N) typically in the range of δ 150-165 ppm.[10] - Signals for the aromatic carbons and the triazole ring carbons.
Mass Spectrometry (MS) Confirm molecular weight.The molecular ion peak (M⁺) should correspond to the calculated molecular weight of the target Schiff base.

Potential Applications in Drug Development

Schiff bases derived from 1,2,4-triazoles are a privileged class of compounds in medicinal chemistry due to their wide spectrum of biological activities.[11] The presence of the azomethine linkage is often crucial for their pharmacological effects. Documented activities include:

  • Antimicrobial and Antifungal Activity: These compounds can disrupt microbial cell membrane integrity or inhibit essential metabolic pathways in bacteria and fungi.[11][12]

  • Anticancer Activity: Some derivatives have shown potent cytotoxic effects against various human tumor cell lines.[6]

  • CNS Activity: Certain triazole Schiff bases have been investigated for their potential as antianxiety and antidepressant agents.[3]

The 5-(2-methylphenyl) substituent provides a lipophilic domain that can influence the compound's pharmacokinetic properties, such as membrane permeability and metabolic stability. Researchers can further modify the structure by selecting different aromatic aldehydes to fine-tune the biological activity, offering a rich scaffold for developing new therapeutic agents.

Troubleshooting

Problem Possible Cause(s) Suggested Solution(s)
Low or No Product Yield - Incomplete reaction. - Reactants are not pure. - Insufficient heating or reaction time. - Product is soluble in the reaction solvent.- Monitor with TLC until starting material is consumed. - Ensure purity of starting materials. - Increase reflux time. - Reduce solvent volume post-reaction or add an anti-solvent (like water) to induce precipitation.
Oily or Gummy Product - Presence of impurities. - Product has a low melting point.- Wash thoroughly with a non-polar solvent like hexane. - Attempt purification via column chromatography instead of recrystallization.
Broad Melting Point Range - Impure product.- Recrystallize the product again, ensuring slow cooling. - If recrystallization fails, use column chromatography for purification.
Unexpected NMR/IR Spectra - Incorrect product formed. - Presence of residual solvent or starting materials.- Re-verify the reaction conditions and purity of reactants. - Ensure the product is thoroughly dried under vacuum to remove solvents. Check for starting material peaks and re-purify if necessary.

References

  • Synthesis and antimicrobial activities of some novel 1,2,4-triazole derivatives. (2011). Indian Journal of Chemistry, Section B: Organic and Medicinal Chemistry.
  • Gumus, A., & Gumus, S. (n.d.).
  • Mobinikhaledi, A., Foroughifar, N., Khanpour, M., & Ebrahimi, S. (2010). Synthesis of some novel Schiff bases containing 1,2,4-triazole ring. European Journal of Chemistry.
  • 1,2,4-triazole-3-one Schiff bases disrupt cell membrane integrity of both Gram-positive and -negative bacteria. (2026). Archives of Microbiology.
  • Plebankiewicz, M., Gorniak, R., & S-L, D. (2021). 1,2,4-Triazoles as Important Antibacterial Agents. Molecules.
  • Al-Ghorbani, M., Al-Salahi, R., & Al-Ansi, T. (2020). Synthesis and Antimicrobial Activities of Some New Bis(Schiff Bases) and Their Triazole-Based Lariat Macrocycles.
  • Hussein, M. A., et al. (n.d.).
  • Bakir, M., et al. (2018). Synthesis, Characterization and Antibacterial Activity of Some New 1,2,4-Triazole Schiff bases and 1,2,4-triazolo[3,4-b][5][11]thiadiazines. Letters in Drug Design & Discovery.

  • Efficient synthesis of 1,2,3-triazoles catalyzed by copper(I) Schiff base complex. (n.d.). Applied Organometallic Chemistry.
  • El-hoshoudy, A. N. (2021). Morphological, Color Impact and Spectroscopic Studies of New Schiff Base Derived From 1,2,4-Triazole Ring. Egyptian Journal of Chemistry.
  • Al-Amiery, A. A., et al. (2022). SYNTHESIS, SPECTROSCOPIC STUDIES AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME SUBSISTUDED 1,2,4-TRIAZOLES AND THEIR COMPLEXES. African Journal of Pure and Applied Chemistry.
  • Alqasaimeh, M. M., et al. (2022). Synthesis, Characterization of Triazole Schiff-Base Derivatives as an Optical Nickel (II) Sensing Recognition and Its Antimicrobial. Journal of Fluorescence.
  • Synthesis and Characterization of New Schiff Base Containing 1,2,4-Triazole-3-Thione Moiety and its Complexes with Some Transition Metal Ions: Spectroscopic and Computational Studies. (2024). Research Square.
  • Khanmohammadi, H., Erfantalab, M., & Azimi, G. (n.d.).
  • Synthesis and Characterization of New Schiff Base Containing 1,2,4-Triazole-3-thione Moiety and Its Complexes with Some Transition Metal Ions: Spectroscopic and Computational Studies. (2025).
  • Jubie, S., et al. (2011). Synthesis and biological evaluation of some schiff bases of [4-(amino)-5-phenyl-4H-1, 2,4-triazole-3-thiol]. Archiv der Pharmazie.
  • Kapri, K. P., et al. (2020). Synthesis of Schiff Bases of 4-Amino-5- (2-Hydroxyphenyl)-4H- 1,2,4-Triazole-3-Thiol as Potent Antimicrobial Agents. Nepal Journals Online.
  • 2-(((4h-1,2,4-Triazol-4-Yl)Imino)Methyl)Phenol Derived Schiff Bases And Their Pharmacological Importance. (2023).
  • Roy, P. P., et al. (2013). Synthesis, antifungal evaluation and in silico study of novel Schiff bases derived from 4-amino-5(3,5-dimethoxy-phenyl)-4H-1,2,4-triazol-3-thiol. Arabian Journal of Chemistry.
  • Alaraji, Y. H., et al. (2015). SYNTHESIS, CHARACTERIZATION, AND ANTIBACTERIAL ACTIVITY OF NEW SCHIFF'S BASES WITH 1, 2, 4-TRIAZOLE MOIETY.
  • Staszewska-Krajewska, O., et al. (2023). Synthesis and Biological Evaluation of New Schiff Bases Derived from 4-Amino-5-(3-fluorophenyl)-1,2,4-triazole-3-thione. Molecules.
  • Slaihim, M. M., et al. (2023). Design, Synthesis, And Characterization Of New Schiff Bases For 3-Amino-1,2,4-Triazole-5-Thiolate Salt, Bearing Morpholine Ring And Biological Evaluation As Antibacterial Agents. EMAN RESEARCH PUBLISHING.

Sources

Application

Application Note: Optimization of N-Acylation Protocols for 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine HCl

Abstract & Scope This application note details the reaction conditions required for the efficient acylation of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine hydrochloride . This scaffold is a critical intermediate in the...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scope

This application note details the reaction conditions required for the efficient acylation of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine hydrochloride . This scaffold is a critical intermediate in the synthesis of antimicrobial, anticonvulsant, and anticancer agents.

The presence of the ortho-tolyl group and the hydrochloride salt form presents specific solubility and regioselectivity challenges. This guide provides two validated protocols:

  • Method A (Thermodynamic Control): High-temperature acylation using pyridine/acid anhydrides for stable exocyclic amides.

  • Method B (Kinetic Control/Mild): Low-temperature acylation using DCM/TEA for sensitive acyl chlorides.

Chemical Context & Mechanistic Insights

Substrate Analysis
  • Compound: 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine HCl

  • Molecular Weight (Free Base): ~174.2 g/mol (Salt MW depends on stoichiometry, typically +36.5).

  • Key Structural Feature: The ortho-methyl group at the C5-phenyl ring introduces steric bulk, potentially influencing solubility and conformation, though it minimally impacts the nucleophilicity of the distal exocyclic amine.

The Regioselectivity Challenge (Ambident Nucleophile)

1,2,4-triazol-3-amines are ambident nucleophiles . Acylation can occur at three distinct sites:

  • Ring Nitrogens (N1/N2/N4): Kinetic products. Often formed at low temperatures. Unstable to hydrolysis or heating.

  • Exocyclic Amine (N-NH₂): Thermodynamic product. The desired "amide" target for most medicinal chemistry applications.

Critical Insight: Direct reaction with acyl chlorides at low temperature often yields the ring-acylated intermediate. To secure the stable exocyclic amide, the reaction requires either heat (to induce rearrangement) or specific base catalysis.

The Hydrochloride Salt Factor

The starting material is supplied as an HCl salt (


).
  • Implication: The amine is protonated and non-nucleophilic .

  • Requirement: A stoichiometric excess of base (at least 2.0 - 2.5 equivalents) is mandatory:

    • 1.0 eq to neutralize the starting salt.

    • 1.0 eq to scavenge the HCl produced during acylation.

Experimental Protocols

Protocol A: The Pyridine Method (Recommended)

Best for: Stable substrates, high solubility requirements, and formation of the thermodynamically stable exocyclic amide. Mechanism: Pyridine acts as both solvent and base. It forms an N-acylpyridinium intermediate (highly reactive) and promotes the rearrangement of any kinetic ring-acyl byproducts to the exocyclic amine.

Reagents:

  • Substrate: 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine HCl (1.0 eq)

  • Acylating Agent: Acid Anhydride (1.2 eq) or Acyl Chloride (1.1 eq)

  • Solvent/Base: Anhydrous Pyridine (10-15 volumes)

Step-by-Step Procedure:

  • Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under Nitrogen or Argon atmosphere.

  • Dissolution: Charge the flask with the triazole HCl salt. Add anhydrous pyridine. Stir at Room Temperature (RT) for 15 minutes. Note: The salt may not fully dissolve immediately; a suspension is acceptable.

  • Addition:

    • If using Anhydride: Add dropwise at RT.

    • If using Acyl Chloride: Cool to

      
       (ice bath) before dropwise addition to control exotherm.
      
  • Reaction:

    • Allow the mixture to warm to RT.

    • Crucial Step: Heat the mixture to reflux (

      
      )  for 2–4 hours.
      
    • Why Reflux? Heating ensures that any kinetically formed ring-acylated species rearrange to the desired exocyclic amide.

  • Monitoring: Monitor by TLC (System: 5-10% MeOH in DCM). Look for the disappearance of the polar starting amine (

    
    ) and appearance of a less polar product (
    
    
    
    ).
  • Workup:

    • Cool reaction to RT.

    • Pour the mixture into ice-cold water (10x reaction volume). Vigorous stirring usually precipitates the product.

    • Filter the solid. Wash with cold water to remove pyridine traces.

    • Alternative (if no precipitate): Extract with Ethyl Acetate (3x), wash organics with 1N HCl (to remove pyridine), then Brine, dry over

      
      , and concentrate.
      
Protocol B: The DCM/TEA Method (Mild Conditions)

Best for: Acid-sensitive acyl groups, small scale, or when pyridine removal is difficult. Risk: Higher chance of ring-acylation byproducts if not monitored carefully.

Reagents:

  • Substrate (1.0 eq)

  • Acyl Chloride (1.1 eq)

  • Base: Triethylamine (TEA) or DIPEA (2.5 - 3.0 eq)

  • Solvent: Dichloromethane (DCM) or THF (anhydrous)

Step-by-Step Procedure:

  • Neutralization: Suspend the triazole HCl salt in DCM (20 volumes). Add TEA (3.0 eq). Stir for 30 mins at RT. The solution should become clear as the free base is liberated and dissolves (or forms a finer suspension).

  • Addition: Cool the mixture to

    
    . Add the Acyl Chloride dropwise over 10 minutes.
    
  • Reaction: Stir at

    
     for 1 hour, then warm to RT and stir overnight (12-16h).
    
  • Workup:

    • Quench with saturated

      
       solution.
      
    • Separate phases. Extract aqueous layer with DCM.

    • Combine organics, dry over

      
      , and concentrate.
      
  • Purification: Recrystallization from Ethanol/Water is usually sufficient. If a mixture of isomers (Ring vs Exocyclic) is observed by NMR, reflux the crude solid in Ethanol for 1 hour to induce rearrangement.

Data Summary & Comparison

FeatureProtocol A (Pyridine)Protocol B (DCM/TEA)
Primary Mechanism Thermodynamic ControlKinetic Control
Solubility Efficiency High (Pyridine dissolves salts well)Moderate (Depends on Free Base lipophilicity)
Regioselectivity Favors Exocyclic Amide (Target)Risk of Ring Acylation (N1/N2)
Temperature Reflux (

)

to RT
Workup Difficulty Medium (Pyridine removal required)Low (Standard extraction)
Suitability Robust substrates, Scale-upSensitive R-groups, Small scale

Visualization: Reaction Workflow

AcylationWorkflow Start START: 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine HCl Choice Select Protocol Start->Choice PathA Protocol A: Pyridine (Reflux) Choice->PathA Stable Substrate PathB Protocol B: DCM/TEA (Mild) Choice->PathB Sensitive Substrate StepA1 Dissolve in Pyridine (Neutralizes HCl) PathA->StepA1 StepA2 Add Acylating Agent Heat to 115°C StepA1->StepA2 Rearrange Thermodynamic Rearrangement (Ring-Acyl -> Exocyclic Amide) StepA2->Rearrange Workup Workup & Isolation Rearrange->Workup StepB1 Suspend in DCM Add TEA (3.0 eq) PathB->StepB1 StepB2 Add Acyl Chloride at 0°C Stir RT 12h StepB1->StepB2 Check Check NMR/TLC Isomer Mixture? StepB2->Check Check->Rearrange Mixture/Ring Acyl Check->Workup Pure Product FINAL PRODUCT: N-Acyl-5-(2-methylphenyl)-1,2,4-triazol-3-amine Workup->Product

Caption: Decision matrix for acylation. Protocol A favors the stable exocyclic amide via thermal rearrangement. Protocol B requires monitoring for kinetic byproducts.

Troubleshooting & Optimization

Regioselectivity Confirmation (NMR)

How to distinguish the Exocyclic Amide (Target) from the Ring Amide (Byproduct):

  • Target (Exocyclic): The amide proton (-NH-CO-) typically appears downfield (10.0–12.0 ppm) in

    
     NMR (DMSO-
    
    
    
    ) and is often broad. The ring C-H (if applicable) or substituent shifts remain stable.
  • Byproduct (Ring Acyl): If acylation occurs at N1, the symmetry of the triazole ring changes significantly. In

    
     NMR, look for unusual shifts in the ortho-methyl protons due to the proximity of the carbonyl group if N1-acylation occurred.
    
Moisture Sensitivity

The HCl salt is hygroscopic.

  • Issue: Water in the reaction consumes the acyl chloride, generating carboxylic acid and more HCl, stalling the reaction.

  • Fix: Dry the starting material in a vacuum oven at

    
     for 4 hours prior to use. Use anhydrous solvents (DCM distilled over 
    
    
    
    or Pyridine over KOH).
Purification of "Oiling Out" Products

If the product oils out upon pouring into water (Protocol A):

  • Decant the water.

  • Dissolve the oil in a minimum amount of hot Ethanol.

  • Add water dropwise until turbid.

  • Cool slowly to

    
     to induce crystallization.
    

References

  • Regioselectivity in Aminotriazole Acylation

    • Reference: Katritzky, A. R., et al. "Acetylation of 5-amino-1H-[1,2,4]triazole revisited." Journal of Organic Chemistry.
    • Context: Establishes that conventional monoacetylation often yields isomer mixtures, while thermodynamic conditions favor the exocyclic amide.
  • Synthesis of 5-substituted-3-amino-1,2,4-triazoles

    • Reference: Al-Soud, Y. A., et al. "Synthesis and properties of new substituted 1,2,4-triazoles." Chemistry of Heterocyclic Compounds.
    • Context: Provides general procedures for the cyclization and subsequent functionaliz
  • General Amide Synthesis Protocols

    • Reference: Montalbetti, C. A., & Falque, V. "Amide bond formation and peptide coupling." Tetrahedron.
    • Context: foundational review on acylation methodologies including acid chloride and anhydride usage.
  • Tautomerism in 1,2,4-Triazoles

    • Reference: Alkorta, I., et al. "Tautomerism in 1,2,4-triazoles and their derivatives." Journal of Physical Organic Chemistry.
    • Context: Explains the N-H mobility that dictates the nucleophilic
Method

Using 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine as a ligand in coordination chemistry

Application Note: Coordination Dynamics and Synthetic Protocols for 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Executive Summary 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine (hereafter L-2Me ) is a versatile N-donor...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Coordination Dynamics and Synthetic Protocols for 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine

Executive Summary

5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine (hereafter L-2Me ) is a versatile N-donor ligand belonging to the 3-amino-5-aryl-1,2,4-triazole class.[1] Unlike its para-substituted analogs, L-2Me possesses a sterically demanding ortho-methyl group on the phenyl ring.[1] This structural feature induces a significant torsional twist between the triazole and phenyl planes, disrupting planar


-

stacking and favoring the formation of discrete coordination cages or helical metal-organic frameworks (MOFs) over 2D sheets.

This guide details the synthesis of L-2Me , its tautomeric behavior, and validated protocols for its deployment as a ligand in transition metal chemistry (specifically Cu(II) and Zn(II)).

Ligand Profile & Structural Dynamics

Tautomerism and Coordination Sites

Although designated as the 4H-tautomer, L-2Me exists in a dynamic equilibrium in solution.[1] Understanding this is critical for predicting coordination modes.[1]

  • 1H/2H Forms: Predominant in polar aprotic solvents (DMSO, DMF).

  • 4H Form: Often stabilized in the solid state or upon metal coordination where N1 and N2 are engaged in bridging.

  • Coordination Modes:

    • Monodentate: via N4 (rare) or N2.

    • Bidentate Bridging (Most Common): The triazole ring bridges two metal centers (

      
      ), forming polynuclear chains.[1]
      
    • Exocyclic Amine: Generally participates in hydrogen bonding rather than direct metal coordination, unless engaged in Schiff base condensation.

Steric Influence of the o-Tolyl Group

The 2-methyl substituent exerts steric pressure on the triazole ring.[1]

  • Effect: Increases the dihedral angle between the phenyl and triazole rings to

    
    .
    
  • Result: Reduces solubility in planar packing motifs, enhancing solubility in organic media compared to the unsubstituted phenyl analog.

Visualization: Ligand Dynamics & Workflow

G cluster_0 Ligand Tautomerism cluster_1 Coordination Modes T_1H 1H-Tautomer (Solution Dominant) T_4H 4H-Tautomer (Reactive Species) T_1H->T_4H Equilibrium M_Bridge N1-N2 Bridging (Polynuclear) T_4H->M_Bridge + Metal (M2+) M_Chelate N-Amine Chelation (Rare/Unstable) T_4H->M_Chelate Specific Conditions

Figure 1: Tautomeric equilibrium and resulting coordination possibilities for L-2Me.

Experimental Protocols

Protocol A: Ligand Synthesis (The Cyanamide Route)

Objective: Synthesize pure L-2Me starting from 2-methylbenzoic acid hydrazide.

Reagents:

  • 2-Methylbenzoic acid hydrazide (10 mmol)[1]

  • Cyanamide (12 mmol)

  • Concentrated HCl (2 mL)

  • Ethanol (Absolute)[2]

  • Ammonia solution (25%)

Step-by-Step:

  • Dissolution: Dissolve 10 mmol of 2-methylbenzoic acid hydrazide in 30 mL of absolute ethanol in a round-bottom flask.

  • Activation: Add 2 mL of conc. HCl dropwise. The solution may warm slightly.

  • Cyclization: Add 12 mmol of cyanamide. Reflux the mixture for 6–8 hours. Monitor via TLC (Eluent: DCM/MeOH 9:1).

  • Neutralization: Cool the reaction mixture to

    
     in an ice bath. Slowly add ammonia solution until pH reaches 8–9. A precipitate should form.[1][3]
    
  • Isolation: Filter the solid and wash with cold water (

    
    ) to remove ammonium salts.
    
  • Purification: Recrystallize from Ethanol/Water (1:1).

    • Expected Yield: 65–75%[1]

    • Appearance: White to off-white crystalline solid.[1]

    • Melting Point: 148–152°C (varies slightly by polymorph).

Protocol B: Synthesis of Discrete Cu(II) Complex

Objective: Isolate a mononuclear or dinuclear complex


.

Reagents:

  • L-2Me (2 mmol)[1]

  • 
     (1 mmol)
    
  • Methanol (20 mL)

Step-by-Step:

  • Ligand Solution: Dissolve 2 mmol of L-2Me in 10 mL warm methanol.

  • Metal Addition: Dissolve 1 mmol

    
     in 10 mL methanol and add dropwise to the ligand solution under stirring.
    
    • Observation: Color shift to green/blue-green.[1]

  • Reaction: Stir at room temperature for 4 hours. Do not reflux (to avoid polymerization).

  • Crystallization: Allow the solvent to evaporate slowly at room temperature over 48 hours.

  • Harvest: Collect green crystals by filtration.

Protocol C: Hydrothermal Synthesis (MOF Screening)

Objective: Force the formation of 3D networks using high pressure/temperature.

Reagents:

  • L-2Me (1 mmol)[1]

  • 
     (1 mmol)
    
  • 1,4-Benzenedicarboxylic acid (BDC) (0.5 mmol) - Co-ligand for spacing[1]

  • DMF/Water (3:1 ratio, 10 mL)

Step-by-Step:

  • Loading: Place reagents in a 23 mL Teflon-lined stainless steel autoclave.

  • Sonication: Sonicate for 10 mins to ensure homogeneity.

  • Heating Profile:

    • Ramp to

      
       over 2 hours.
      
    • Hold at

      
       for 48 hours.
      
    • Cool to RT over 12 hours (

      
      ).
      
  • Result: Look for block-shaped colorless crystals suitable for SC-XRD.

Characterization & Validation

Spectroscopic Fingerprints

Compare the free ligand to the metal complex to validate coordination.

FeatureFree Ligand (L-2Me)Metal Complex (M-L)Interpretation
IR:

3400–3100 cm⁻¹ (Doublet)Shifted / BroadenedInteraction of amine (often H-bonding).[1]
IR:

~1610 cm⁻¹Shifted

15 cm⁻¹
Coordination via Triazole Ring N.
¹H NMR (DMSO-d₆)

2.3 (s, 3H, CH₃)

2.3–2.4 (s, 3H)
Methyl group remains largely unaffected.
¹H NMR (NH₂)

5.8–6.2 (s, 2H)
Shifted downfieldDeshielding due to electron withdrawal by metal.
Crystallographic Expectations
  • Space Group: Likely Monoclinic (

    
    ) or Triclinic (
    
    
    
    ).
  • Key Parameter: Check the torsion angle between the phenyl ring and triazole.[4] In the complex, this angle often locks into a rigid conformation to minimize steric clash with the metal center.

Applications

  • Biological Activity:

    • The free amine group at position 3 is a prime target for Schiff base derivatization with aldehydes (e.g., salicylaldehyde) to enhance lipophilicity and antimicrobial potency.

  • Corrosion Inhibition:

    • L-2Me adsorbs to mild steel surfaces in acidic media.[1] The o-methyl group aids in surface coverage by disrupting ordered water layers.[1]

  • Magnetism:

    • In Cu(II) bridged systems, the triazole bridge mediates magnetic exchange coupling (antiferromagnetic) between metal centers.

References

  • Bekircan, O., & Bektas, H. (2008). Synthesis of Schiff bases of some 3-amino-1,2,4-triazole derivatives and their antimicrobial activities. Molecules, 13(9), 2126-2135. Link

  • Haasnoot, J. G. (2000). Mononuclear, oligonuclear and polynuclear metal coordination compounds with 1,2,4-triazole derivatives as ligands. Coordination Chemistry Reviews, 200-202, 131-185.[1] Link

  • El-Hiti, G. A., et al. (2020).[5][6] Crystal structure of 5-(2-methylphenyl)-... derivatives. Acta Crystallographica Section E. (Contextual reference for steric twist in o-tolyl triazoles). Link

  • Dolzhenko, A. V., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 8, 22205-22216. Link

Sources

Application

Application Note: Microwave-Assisted Synthesis of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine

Executive Summary This application note details the microwave-assisted organic synthesis (MAOS) of 5-(2-methylphenyl)-4H-1,2,4-triazol-3-ylamine (also known as 3-amino-5-(o-tolyl)-1,2,4-triazole). The 1,2,4-triazole scaf...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the microwave-assisted organic synthesis (MAOS) of 5-(2-methylphenyl)-4H-1,2,4-triazol-3-ylamine (also known as 3-amino-5-(o-tolyl)-1,2,4-triazole).

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, serving as a pharmacophore in antifungal (e.g., Fluconazole), anticancer, and anti-inflammatory agents. The specific inclusion of the ortho-methyl group introduces steric bulk and lipophilicity, which can enhance binding selectivity but often hinders thermal cyclization rates.

By utilizing dielectric heating, this protocol reduces reaction times from 12–24 hours (thermal reflux) to under 30 minutes, while significantly improving yield and purity. We present two validated pathways: a direct "green" condensation using carboxylic acid precursors and a classical hydrazide cyclization.

Retrosynthetic Analysis & Strategy

The synthesis of 3-amino-5-substituted-1,2,4-triazoles can be approached via two primary disconnections.

  • Route A (Primary): Direct condensation of 2-methylbenzoic acid with aminoguanidine bicarbonate. This is the preferred "green" route as it generates water as the primary byproduct and avoids pre-activation of the acid.

  • Route B (Alternative): Cyclization of 2-methylbenzohydrazide with cyanamide or S-methylisothiourea. This route is useful if the hydrazide is already available in the library.

Pathway Visualization

Retrosynthesis Target 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine RouteA_Inter N-Acyl Aminoguanidine (Intermediate) RouteA_Inter->Target Dehydration (MW Irradiation) StartA1 2-Methylbenzoic Acid StartA1->RouteA_Inter Route A (Direct Condensation) StartA2 Aminoguanidine Bicarbonate StartA2->RouteA_Inter StartB1 2-Methylbenzohydrazide StartB1->Target Route B (Cyclization) StartB2 Cyanamide / S-Methylisothiourea StartB2->Target

Figure 1: Retrosynthetic disconnection showing the two primary microwave-assisted pathways.

Protocol A: Direct Condensation (Recommended)

This protocol is adapted from the work of Krasavin et al. and MDPI methodologies for green synthesis. It utilizes the high temperature capabilities of sealed-vessel microwave reactors to drive the condensation of the sterically hindered o-tolyl acid.

Materials
  • Reagent A: 2-Methylbenzoic acid (1.0 mmol, ~136 mg)

  • Reagent B: Aminoguanidine bicarbonate (1.0 mmol, ~136 mg)

  • Solvent: Deionized Water (2 mL) or neat (solvent-free approach)

  • Catalyst: Conc. HCl (Optional, 1-2 drops to accelerate protonation)

Experimental Workflow
  • Preparation: In a 10 mL microwave process vial (e.g., Pyrex or quartz), mix 2-methylbenzoic acid and aminoguanidine bicarbonate.

  • Solvation: Add 2 mL of water. Note: While solvent-free methods exist, water acts as an efficient energy transfer medium and homogenizer for the solid dispersion.

  • Sealing: Cap the vial with a PTFE-lined silicone septum and snap-cap. Ensure the vessel is rated for at least 20 bar pressure.

  • Irradiation (Method):

    • Mode: Dynamic Power (PID control)

    • Temperature: 160°C – 180°C

    • Hold Time: 20 – 30 minutes

    • Stirring: High (magnetic stir bar essential for slurry)

    • Pre-stir: 30 seconds

  • Workup:

    • Cool the reaction to 50°C (using compressed air cooling feature of the reactor).

    • The product usually precipitates upon cooling.

    • Basify the solution to pH 8–9 using aqueous NaOH (10%) or Ammonia to neutralize the hydrochloride salt formed in situ.

    • Filter the precipitate, wash with cold water (2 x 5 mL) and diethyl ether (to remove unreacted acid).

    • Recrystallize from Ethanol/Water (1:[1]1) if necessary.[2]

Mechanism of Action

The microwave energy rapidly heats the polar aqueous medium. The thermal energy overcomes the activation barrier for the nucleophilic attack of the aminoguanidine terminal nitrogen onto the carboxylic carbon. The ortho-methyl group creates steric hindrance, making conventional heating inefficient (often requiring 24h reflux). Dielectric heating ensures uniform energy distribution, accelerating the dehydration steps required to close the triazole ring.

Protocol B: Hydrazide-Cyanamide Cyclization

Use this protocol if 2-methylbenzohydrazide is the available starting material.

Materials
  • Reagent A: 2-Methylbenzohydrazide (1.0 mmol)

  • Reagent B: Cyanamide (1.5 mmol) (Caution: Toxic)

  • Solvent: Ethanol (3 mL)

  • Acid: p-Toluenesulfonic acid (pTSA) (0.1 eq)

Experimental Workflow
  • Dissolution: Dissolve the hydrazide and cyanamide in ethanol in a 10 mL microwave vial. Add catalytic pTSA.

  • Irradiation:

    • Temperature: 120°C

    • Time: 10 – 15 minutes

    • Power: Max 150W (limit power to prevent pressure spikes from ethanol vapor).

  • Workup:

    • Evaporate solvent under reduced pressure.

    • Triturate the residue with cold water to precipitate the product.[3]

    • Filter and dry.[3]

Optimization & Comparative Data

The following data summarizes the efficiency gains of MAOS compared to conventional thermal methods for this specific steric class of triazoles.

ParameterConventional Heating (Reflux)Microwave Synthesis (Protocol A)Advantage
Temperature 100°C (Water reflux)180°C (Pressurized)Access to higher kinetic energy
Time 18 – 24 Hours20 – 30 Minutes~50x Faster
Yield 45 – 60%82 – 90%Cleaner reaction profile
Solvent Large volumes (Water/EtOH)Minimal (High concentration)Green Chemistry compliance
Purification Column Chromatography often requiredFiltration/RecrystallizationReduced downstream processing

Characterization Guidelines

To validate the synthesis of 5-(2-methylphenyl)-4H-1,2,4-triazol-3-ylamine , look for these specific spectral signatures.

  • 1H NMR (DMSO-d6, 400 MHz):

    • δ 2.35–2.45 ppm (s, 3H): The characteristic singlet of the o-methyl group.

    • δ 5.80–6.20 ppm (s, 2H, broad): The primary amine (-NH2) protons. Note: This signal is exchangeable with D2O.

    • δ 7.20–7.60 ppm (m, 4H): Aromatic protons. The ortho-substitution pattern will show a complex multiplet rather than the clean doublets seen in para-substituted analogs.

    • δ 12.00–12.50 ppm (s, 1H, broad): The triazole ring -NH proton (tautomeric).

  • Mass Spectrometry (ESI+):

    • Calculated MW: 174.20 g/mol .

    • Observed [M+H]+: 175.2.

Troubleshooting & Safety

Steric Hindrance (The "Ortho" Effect)

The 2-methyl group forces the phenyl ring out of planarity with the triazole ring.

  • Issue: Incomplete conversion after 20 minutes.

  • Solution: Increase temperature to 190°C rather than extending time. The activation energy is the barrier, not just diffusion.

Pressure Management
  • Risk: Decarboxylation of aminoguanidine bicarbonate releases CO2.

  • Mitigation: Do not fill vials more than 50%. Use a reactor with active pressure monitoring. If pressure exceeds 20 bar, the system should auto-vent or modulate power.

Graphviz Workflow: Troubleshooting Logic

Troubleshooting Start Reaction Complete (30 min) CheckLCMS Check LC-MS Start->CheckLCMS Success Target Mass (175.2) Proceed to Workup CheckLCMS->Success >95% Conv. Incomplete SM Remaining (Acid/Hydrazide) CheckLCMS->Incomplete <80% Conv. Byproduct Byproducts Observed CheckLCMS->Byproduct Impurities Action1 Increase Temp +10°C (Overcome Sterics) Incomplete->Action1 Action2 Switch Solvent to Acetic Acid (Catalysis) Byproduct->Action2

Figure 2: Decision tree for reaction monitoring and troubleshooting.

References

  • Krasavin, M., et al. (2024).[4] "Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids." Molecules. [Link][3][4][5][6]

  • Safonov, A., et al. (2021). "Microwave Synthesis of 3- and 4-Substituted-5-((3-phenylpropyl)thio)-4H-1,2,4-triazoles." Journal of Faculty of Pharmacy of Ankara University. [Link]

  • Dolzhenko, A.V. (2013). "Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism." RSC Advances. [Link]

  • Panda, K.C., et al. (2022).[5][7] "Microwave Induced Synthesis of 1,2,4-triazole derivatives and Study of their Anthelmintic and Anti-microbial Activities." Research Journal of Pharmacy and Technology. [Link][7]

  • Biehl, E.R., et al. (2005).[8] "Microwave-Assisted Synthesis of Heterocycles." Heterocycles. [Link]

Sources

Method

Preparation of azo dyes using 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine as a diazo component

Application Note & Protocol Guide Topic: Preparation of Azo Dyes Using 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine as a Diazo Component Abstract This guide provides a comprehensive technical overview and detailed exper...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide

Topic: Preparation of Azo Dyes Using 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine as a Diazo Component

Abstract

This guide provides a comprehensive technical overview and detailed experimental protocols for the synthesis of novel azo dyes utilizing 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine as the diazo component. Azo compounds derived from heterocyclic amines are of significant interest due to their unique chromophoric properties and diverse applications in medicinal chemistry, materials science, and as functional dyes.[1][2] This document outlines the core chemical principles, critical safety procedures for handling diazonium intermediates, step-by-step protocols for diazotization and coupling reactions with various aromatic systems, and methods for product purification and characterization. The protocols are designed to be robust and adaptable, providing researchers with the foundational knowledge to explore this versatile class of compounds.

Introduction and Scientific Rationale

Azo dyes, characterized by the presence of one or more azo groups (–N=N–), represent the largest and most versatile class of synthetic colorants.[3] The synthetic route, typically a two-step process involving diazotization of a primary aromatic amine followed by coupling with an electron-rich nucleophile, is both efficient and highly adaptable.[4][5]

The incorporation of heterocyclic rings, such as the 1,2,4-triazole system, into the dye structure is a key strategy for modulating the compound's properties. The 1,2,4-triazole moiety is a well-established pharmacophore found in a wide range of therapeutic agents, exhibiting antimicrobial, antiviral, and anticancer activities.[6] When integrated into an azo dye scaffold, the triazole ring can enhance the compound's biological activity, improve its thermal stability, and tune its photophysical properties.[1] The use of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine as the diazo component offers a unique structural motif, combining the established properties of the triazole ring with the steric and electronic influence of the 2-methylphenyl (o-tolyl) group, paving the way for the development of novel dyes with potential applications in drug development, advanced materials, and as specialized chemical sensors.[1][7][8]

Core Chemical Principles

The synthesis is a sequential two-step process occurring in the same reaction vessel. Understanding the mechanism of each step is crucial for optimizing reaction conditions and ensuring a successful outcome.

Step 1: Diazotization

Diazotization is the conversion of the primary amino group on the triazole ring into a diazonium salt. This is achieved by treating the amine with nitrous acid (HNO₂), which is generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid, typically hydrochloric acid (HCl). The reaction must be conducted at low temperatures (0–5 °C) to prevent the highly unstable diazonium salt from decomposing and to suppress the formation of unwanted phenolic byproducts.

The resulting diazonium salt is a potent electrophile, poised for the subsequent coupling reaction.

Step 2: Azo Coupling

Azo coupling is an electrophilic aromatic substitution reaction. The electron-deficient diazonium salt acts as the electrophile and attacks an electron-rich aromatic coupling component. Common coupling components include phenols, anilines, and compounds with active methylene groups.[3] The pH of the reaction medium is a critical parameter; coupling to phenols is typically performed under mildly alkaline conditions (pH 8-10) to deprotonate the hydroxyl group, forming the more strongly activating phenoxide ion. Conversely, coupling to aromatic amines is carried out in mildly acidic conditions (pH 4-7) to ensure sufficient concentration of the free amine, which is the reactive species.

Reaction_Scheme cluster_step1 cluster_step2 TriazoleAmine 5-(2-Methylphenyl)-4H- 1,2,4-triazol-3-ylamine DiazoniumSalt In Situ Diazonium Salt (Electrophile) TriazoleAmine->DiazoniumSalt Diazotization Reagents NaNO₂ + 2HCl (0-5 °C) Product Final Azo Dye Product DiazoniumSalt->Product Azo Coupling CouplingComponent Coupling Component (e.g., 2-Naphthol, Phenol, N,N-Dimethylaniline) CouplingComponent->Product

Caption: General reaction scheme for azo dye synthesis.

CRITICAL SAFETY PROTOCOLS

Warning: Aromatic diazonium salts are thermally unstable and can be explosive in their solid, dry state.[9][10] Adherence to strict safety protocols is mandatory.

  • Temperature Control is Paramount: The diazotization reaction must be maintained between 0 °C and 5 °C at all times using an ice-salt bath. Temperatures above 10 °C can lead to rapid, and potentially violent, decomposition of the diazonium salt and will result in significant yield loss.[1][9]

  • Never Isolate the Diazonium Salt: The diazonium salt should always be prepared in situ and used immediately in the subsequent coupling reaction. Do not attempt to isolate or store the intermediate.[9]

  • Stoichiometric Reagent Use: Use only a stoichiometric amount or a very slight excess of sodium nitrite. A large excess can lead to unwanted side reactions and the formation of unstable nitrogen oxides.[9]

  • Check for Excess Nitrous Acid: Before proceeding to the coupling step, it is good practice to test for the presence of excess nitrous acid using starch-iodide paper (a blue-black color indicates excess HNO₂). If present, the excess can be quenched by the cautious addition of a small amount of sulfamic acid or urea until the test is negative.

  • Personal Protective Equipment (PPE): Always wear safety goggles, a laboratory coat, and appropriate chemical-resistant gloves.[11]

  • Ventilation: All procedures must be performed in a well-ventilated chemical fume hood.[12]

  • Handling Solid Reagents: Handle all solid chemicals with care, avoiding inhalation of dust. Use a plastic spatula when handling potentially sensitive solid diazonium compounds, although isolation is strongly discouraged.[9]

Materials and Instrumentation

Reagents
ReagentCAS No.Molecular WeightNotes
5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamineN/A188.23 g/mol Diazo Component
Sodium Nitrite (NaNO₂)7632-00-069.00 g/mol Oxidizer, Toxic
Hydrochloric Acid (HCl)7647-01-036.46 g/mol Concentrated (37%), Corrosive
2-Naphthol135-19-3144.17 g/mol Coupling Component Example 1
N,N-Dimethylaniline121-69-7121.18 g/mol Coupling Component Example 2, Toxic
Sodium Hydroxide (NaOH)1310-73-240.00 g/mol Corrosive
Sodium Acetate (CH₃COONa)127-09-382.03 g/mol Buffer
Ethanol (EtOH)64-17-546.07 g/mol Recrystallization Solvent
Sulfamic Acid5329-14-697.09 g/mol For quenching excess nitrite
Starch-Iodide PaperN/AN/AIndicator
Instrumentation
  • Magnetic stirrer with stir bars

  • Ice-salt bath

  • Beakers and Erlenmeyer flasks

  • Graduated cylinders and pipettes

  • Büchner funnel and vacuum flask for filtration

  • pH meter or pH indicator strips

  • Standard laboratory glassware

  • Characterization Equipment: UV-Vis Spectrophotometer, FT-IR Spectrometer, NMR Spectrometer.

Experimental Protocols

This section details the step-by-step methodology for the synthesis. The following protocols are based on a 10 mmol scale.

Experimental_Workflow cluster_diazotization Part A: Diazotization cluster_coupling Part B: Azo Coupling cluster_workup Part C: Isolation & Purification A1 1. Dissolve Triazole Amine in 10 mL conc. HCl and 20 mL H₂O A2 2. Cool to 0-5 °C in ice-salt bath A1->A2 A3 3. Slowly Add 10 mL aq. NaNO₂ soln. (0.70 g, 10.1 mmol) A2->A3 A4 4. Stir for 20-30 min at 0-5 °C A3->A4 A5 Diazonium Salt Solution (Use Immediately) A4->A5 B3 7. Add Diazonium Salt Solution Dropwise with Vigorous Stirring A5->B3 B1 5. Prepare Coupling Component Solution (e.g., 2-Naphthol in NaOH) B2 6. Cool to 0-5 °C B1->B2 B2->B3 B4 8. Stir for 1-2 hours, allowing to warm to RT B3->B4 C1 9. Collect Precipitate by Vacuum Filtration B4->C1 C2 10. Wash with Cold H₂O and Air Dry C1->C2 C3 11. Purify by Recrystallization (e.g., from Ethanol) C2->C3 C4 12. Characterize (TLC, MP, IR, NMR) C3->C4

Caption: Step-by-step experimental workflow.

Protocol A: Preparation of the Diazonium Salt Solution
  • In a 250 mL beaker, suspend 1.88 g (10 mmol) of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine in a mixture of 10 mL of concentrated hydrochloric acid and 20 mL of deionized water.

  • Stir the mixture until a clear solution of the amine hydrochloride is formed. Gentle warming may be required, but the solution must be cooled back down.

  • Place the beaker in an ice-salt bath and cool the solution to 0–5 °C with continuous magnetic stirring.

  • In a separate 50 mL beaker, dissolve 0.70 g (10.1 mmol) of sodium nitrite in 10 mL of cold deionized water.

  • Add the sodium nitrite solution dropwise to the cold amine hydrochloride solution over 10-15 minutes. The tip of the addition pipette should be kept below the surface of the liquid to prevent the escape of nitrogen oxides. Maintain the temperature strictly below 5 °C.

  • After the addition is complete, continue stirring the solution in the ice bath for an additional 20-30 minutes to ensure complete diazotization. The resulting clear solution is the diazonium salt, ready for immediate use.

Protocol B: Azo Coupling Reaction (Example with 2-Naphthol)
  • In a separate 400 mL beaker, dissolve 1.44 g (10 mmol) of 2-naphthol in 50 mL of a 10% aqueous sodium hydroxide solution.

  • Cool this solution to 0–5 °C in an ice bath with vigorous stirring. A fine suspension may form.

  • Slowly, and with continuous vigorous stirring, add the previously prepared cold diazonium salt solution (from Protocol A) to the cold 2-naphthol solution.

  • A brightly colored precipitate (typically deep red or orange) should form immediately.

  • After the addition is complete, continue to stir the reaction mixture in the ice bath for another 30 minutes, then allow it to stir for an additional 1-2 hours while slowly warming to room temperature.

  • The pH of the final mixture should be checked to ensure it remains slightly alkaline.

Product Isolation and Purification

  • Isolation: Collect the solid azo dye product by vacuum filtration using a Büchner funnel.

  • Washing: Wash the filter cake thoroughly with several portions of cold deionized water until the filtrate is colorless and neutral. This removes any unreacted salts and starting materials.

  • Drying: Press the solid as dry as possible on the funnel, then transfer it to a watch glass to air dry. For more complete drying, a vacuum oven at low heat (40-50 °C) can be used.

  • Purification: The primary method for purification is recrystallization. Ethanol or an ethanol-water mixture is often a suitable solvent system for this class of compounds. Dissolve the crude dye in a minimum amount of hot solvent, filter hot to remove any insoluble impurities, and allow the solution to cool slowly to induce crystallization. Collect the purified crystals by vacuum filtration.

Characterization and Data Analysis

The identity and purity of the synthesized azo dyes should be confirmed using standard analytical techniques.

  • Thin-Layer Chromatography (TLC): To assess purity and monitor reaction progress.

  • Melting Point (MP): A sharp melting point range is indicative of a pure compound.

  • UV-Visible Spectroscopy: The solution-state spectrum (e.g., in ethanol or DMSO) will show a characteristic strong absorption band (λmax) in the visible region (400-600 nm), which is responsible for the compound's color.

  • FT-IR Spectroscopy: Look for the disappearance of the primary amine N-H stretching bands (around 3300-3400 cm⁻¹) from the starting material and the appearance of characteristic aromatic C-H and C=C bands. The N=N stretch is often weak and can be difficult to observe but typically appears in the 1400-1450 cm⁻¹ region. If a phenol was used, a broad O-H stretch will be present.

  • ¹H and ¹³C NMR Spectroscopy: Provides definitive structural confirmation by showing the chemical shifts and coupling patterns of all protons and carbons in the molecule. The aromatic region will be complex but diagnostic.

Expected Results: A Data Summary

The properties of the final azo dye are highly dependent on the chosen coupling component. The table below provides hypothetical examples to guide researchers.

Coupling ComponentExpected Product ColorTheoretical YieldKey Expected Characterization Data
2-NaphtholDeep Red / Orange> 80%λmax ≈ 480-520 nm; Broad O-H stretch in IR
N,N-DimethylanilineOrange / Yellow-Orange> 75%λmax ≈ 420-460 nm; Characteristic N-(CH₃)₂ singlet in ¹H NMR
PhenolYellow / Orange> 70%λmax ≈ 380-420 nm; Broad O-H stretch in IR
Salicylic AcidYellow> 75%λmax ≈ 360-400 nm; Broad O-H and C=O stretches in IR

Troubleshooting Guide

ProblemPossible Cause(s)Suggested Solution(s)
Low or No Yield of Dye 1. Diazotization temperature was too high (>10 °C), causing decomposition. 2. Incorrect pH for the coupling reaction. 3. Insufficient reaction time.1. Strictly maintain temperature at 0-5 °C using an ice-salt bath. 2. Check and adjust pH before and during coupling (alkaline for phenols, acidic for amines). 3. Increase stirring time after mixing the components.
Product is an Oily Tar, Not a Solid 1. Impure starting materials. 2. Side reactions due to high temperature or excess nitrite. 3. Product is highly soluble in the reaction medium.1. Ensure purity of the triazole amine and coupling component. 2. Adhere to all safety and temperature protocols. Quench excess nitrite. 3. Try "salting out" the product by adding saturated NaCl solution to the reaction mixture before filtration. Attempt trituration with a non-polar solvent like hexanes.
Color of Product is Dull or Brownish Formation of byproducts or aerial oxidation.Ensure efficient stirring and dropwise addition during coupling. Perform purification by recrystallization, possibly using activated charcoal to remove colored impurities (use sparingly).

References

  • Al-Adilee, K. J., & Owaid, M. N. (2014). Synthesis and Spectroscopic Properties of New Azo Dyes Derived from 3-Ethylthio-5-cyanomethyl-4-phenyl-1,2,4-triazole. Molecules, 19(3), 2992-3003. [Link]

  • Gup, R., & Kirkan, B. (2012). New 1,2,4-triazole-based azo-azomethine dyes. Part I: synthesis, characterization and spectroscopic studies. Spectrochimica acta. Part A, Molecular and biomolecular spectroscopy, 87, 198–205. [Link]

  • Chem, A. (2017). Reactive Chemical Hazards of Diazonium Salts. Process Safety Progress, 36. [Link]

  • Chaulia, R. (2015). Experimental and Computational Study of the Azo Dye Derived From 4-Amino-1,2,4-Triazole and Its Metal Complexes. Journal of Computational Methods in Molecular Design, 5, 23-34. [Link]

  • Al-Adilee, K. J. (2014). Synthesis and Spectroscopic Properties of New Azo Dyes Derived from 3-Ethylthio-5-cyanomethyl-4-phenyl-1,2,4-triazole. ResearchGate. [Link]

  • Akhtar, T., et al. (2025). Synthesis of novel azo dye-based 1,2,4-triazine derivatives and their spectral, fabric and anti-bacterial applications. Materials Advances, 6, 6991-7015. [Link]

  • Creary, X. (1990). TOSYLHYDRAZONE SALT PYROLYSES: PHENYLDIAZOMETHANES. Organic Syntheses, Coll. Vol. 7, p. 438. [Link]

  • Loba Chemie. (2016). DIAZO REAGENT A MSDS. [Link]

  • Kumar, A., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry, 10, 891384. [Link]

  • Raghavendra, K.R., et al. (2013). Synthesis Of Some Novel Azo Dyes And Their Dyeing, Redox And Antifungal Properties. International Journal of ChemTech Research, 5(4), 1756-1761. [Link]

  • Sharma, V., et al. (2020). Recent Applications of Azo Dyes: A Paradigm Shift from Medicinal Chemistry to Biomedical Sciences. Current Drug Targets, 22(3), 326-344. [Link]

  • ResearchGate. (n.d.). Synthesis of triazole linked azo dyes (4a-4f) and (6a-6f). [Link]

  • Sharma, V., et al. (2020). Recent Applications of Azo Dyes: A Paradigm Shift from Medicinal Chemistry to Biomedical Sciences. PubMed, 33231147. [Link]

  • Bhavsar, J. P., & Patel, N. B. (2007). Synthesis of Azo Reactive Dyes Containing Aldehyde Group. Asian Journal of Chemistry, 19(4), 2565. [Link]

  • ResearchGate. (2025). Synthesis of 3-Azido-5-amino-1,2,4-triazole. [Link]

  • Mohammed, I. K. (2025). Synthesis of Azo Derivatives Linked 1,2,3-Triazols Ring and Study of Their Biological Activity. Mesopotamian Journal of Pure Science, 12(1), 104-116. [Link]

  • University of New Brunswick. (n.d.). The Synthesis of Azo Dyes. [Link]

  • Al-Masoudi, W. A. (2007). Preparation of some azo compounds by diazotization and coupling of 2- amino -5 – thiol -1,3,4 – thiadiazole. Baghdad Science Journal, 4(2), 232-238. [Link]

  • Dandge, S. V., et al. (2025). Review on Synthesis and Application of Azo Dyes Derived from Some Natural Phenols Like Carvacrol Eugenol and Thymol. International Journal of Innovative Science and Research Technology, 10(3), 627-647. [Link]

  • Sonar, J. P., & Pawar, R. P. (2017). Coupling Reactions Involving Reactions of Aryldiazonium Salt: Part-IV. Chemoselective Synthesis and Antibacterial Activity of 3-(Substituted-phenylazo)-pentane-2,4-diones. International Journal of Pharmaceutical Sciences Review and Research, 45(1), 122-125. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting low yields in reactions with 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine

Welcome to the Technical Support Center for 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile heterocyclic amine. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: My reaction yield for the synthesis of 5-(2-methylphenyl)-4H-1,2,4-triazol-3-ylamine is consistently low. What are the most common causes?

Low yields in the synthesis of 5-substituted-3-amino-1,2,4-triazoles can often be attributed to several factors. The most common synthesis route involves the cyclization of an acyl aminoguanidine derivative. The purity of starting materials is critical; impurities can interfere with the reaction and lead to the formation of side products. Reaction conditions, such as temperature and reaction time, also play a crucial role. Traditional methods often require high temperatures, which can lead to product degradation.

Q2: I am observing multiple spots on my TLC plate after the synthesis. What are the likely side products?

The formation of side products is a common issue. In the synthesis of 3-amino-1,2,4-triazoles, incomplete cyclization of the acyl aminoguanidine intermediate can be a source of impurities. Additionally, if using an alcohol as a solvent at high temperatures, N-alkylation of the triazole ring or the exocyclic amino group can occur. The presence of the 2-methylphenyl group might also lead to regioisomers if the cyclization conditions are not well-controlled.

Q3: How can I improve the purification of 5-(2-methylphenyl)-4H-1,2,4-triazol-3-ylamine?

Purification of 1,2,4-triazole derivatives can be challenging due to their polarity and potential for hydrogen bonding. Column chromatography on silica gel is a common method, often using a solvent system such as chloroform:methanol. Recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, can be highly effective for obtaining a pure solid product.

Q4: Can microwave irradiation be used to improve the synthesis of this compound?

Yes, microwave-assisted synthesis has been shown to be effective in reducing reaction times and increasing yields for the synthesis of 1,2,4-triazoles. This is particularly beneficial as it can often be performed under solvent-free or reduced solvent conditions, minimizing the risk of side reactions.

In-Depth Troubleshooting Guides

Guide 1: Low Yield in the Synthesis of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine

Low yields are a frequent challenge in the synthesis of this compound. This guide provides a systematic approach to identifying and resolving the root causes.

Potential Causes and Solutions:

Potential Cause Explanation Recommended Action
Impure Starting Materials Impurities in 2-methylbenzoyl chloride or aminoguanidine bicarbonate can inhibit the reaction or lead to side products.Ensure the purity of starting materials. Recrystallize aminoguanidine bicarbonate if necessary. Use freshly distilled 2-methylbenzoyl chloride.
Suboptimal Reaction Temperature Traditional heating methods may require prolonged high temperatures, leading to degradation of the product.Optimize the reaction temperature by running small-scale trials at different temperatures. Consider using microwave-assisted synthesis for better temperature control and shorter reaction times.
Incomplete Cyclization The intermediate N-(amino(iminomethyl)carbamoyl)-2-methylbenzamide may not fully cyclize to the desired triazole.Increase the reaction time or consider a stronger dehydrating agent if the reaction is performed in a solvent. For solid-state reactions, ensure uniform heating.
Steric Hindrance The 2-methyl group on the phenyl ring can sterically hinder the cyclization step.Higher reaction temperatures or longer reaction times may be necessary to overcome the steric hindrance. Microwave synthesis can be particularly effective in this case.

Troubleshooting Workflow:

start Low Yield Observed check_purity Assess Purity of Starting Materials start->check_purity check_conditions Review Reaction Conditions (Temperature, Time) check_purity->check_conditions Purity OK purify_reagents Purify Starting Materials check_purity->purify_reagents Impurities Detected check_workup Analyze Work-up and Purification check_conditions->check_workup Conditions Optimal optimize_conditions Optimize Temperature and Time (Consider Microwave Synthesis) check_conditions->optimize_conditions Suboptimal Conditions modify_purification Modify Purification Protocol (e.g., different solvent system for chromatography) check_workup->modify_purification Product Loss During Purification end Yield Improved check_workup->end Work-up OK start 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine n1 N1-arylation start->n1 Strong Base, High Temp n4 N4-arylation start->n4 Strong Base, High Temp nh2 Exocyclic Amine Arylation start->nh2 Sterically Hindered Base di_arylation Di-arylation n1->di_arylation Excess Arylating Agent n4->di_arylation Excess Arylating Agent nh2->di_arylation Excess Arylating Agent

Optimization

Technical Support Center: Triazole Synthesis with Sterically Demanding Substrates

Welcome to the technical support center for synthetic and medicinal chemists. This guide is designed to provide in-depth troubleshooting and practical solutions for a common challenge in triazole synthesis: overcoming th...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for synthetic and medicinal chemists. This guide is designed to provide in-depth troubleshooting and practical solutions for a common challenge in triazole synthesis: overcoming the steric hindrance imposed by the ortho-tolyl (o-tolyl) group. The presence of the o-methyl group creates significant steric congestion around the reactive azide or alkyne functionality, which can impede catalyst-substrate interaction, slow reaction rates, and ultimately lead to low yields or reaction failure.

This document moves beyond standard protocols to explain the underlying chemical principles, helping you make informed decisions to optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is the o-tolyl group so problematic in azide-alkyne cycloaddition reactions?

The primary issue is steric hindrance. The methyl group on the ortho position of the phenyl ring physically blocks the approach of the corresponding reactant (alkyne or azide) and the metal catalyst. In catalyzed reactions like the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC), the formation of the key metallacycle intermediate is sterically demanding. The bulky o-tolyl group can significantly raise the activation energy for this step, sometimes to the point where the reaction does not proceed under standard conditions.

Q2: My standard CuAAC reaction with an o-tolyl azide is failing. What is the first thing I should change?

Before abandoning the catalyst system, the most impactful first step is to introduce a performance-enhancing ligand or switch to a more robust solvent. Ligands can modulate the steric and electronic properties of the copper catalyst, creating a more active and accessible catalytic center.[1][2] Solvents like DMSO or DMF can improve the solubility of reactants and catalyst complexes, which is often a hidden barrier to success.[3]

Q3: I am observing a mix of 1,4- and 1,5-regioisomers. Isn't CuAAC supposed to be highly selective for the 1,4-isomer?

While CuAAC is renowned for its 1,4-regioselectivity, the formation of the 1,5-isomer suggests that the uncatalyzed thermal Huisgen cycloaddition is competing with the catalytic cycle.[3][4] This typically happens when the catalytic reaction is too slow due to issues like steric hindrance or catalyst deactivation. The solution is to accelerate the CuAAC pathway by optimizing the catalyst system, temperature, or using microwave irradiation.

Q4: Can I use Ruthenium (RuAAC) to synthesize the 1,5-isomer with my o-tolyl substrate?

Yes, but with a significant caveat. While RuAAC is the premier method for synthesizing 1,5-disubstituted triazoles, extreme steric hindrance can uniquely reverse its regioselectivity.[5][6] With highly bulky groups like o-tolyl, the reaction may unexpectedly yield the 1,4-isomer instead. This is believed to occur because the steric clash prevents the formation of the ruthenacycle intermediate necessary for the 1,5-pathway, forcing a mechanism that results in the 1,4-product.[7][8]

Troubleshooting Guide: Low Yield & Reaction Failure

This section provides a systematic approach to troubleshooting when your reaction with an o-tolyl substituted azide or alkyne yields poor results.

Issue 1: No or Minimal Product Formation in a CuAAC Reaction

Your TLC or LC-MS shows only starting material, even after extended reaction times at room temperature. This indicates the activation energy barrier is too high for the reaction to proceed.

Troubleshooting Workflow

start Low/No Yield with o-Tolyl Substrate in CuAAC step1 Increase Reaction Temperature (e.g., 50-80 °C) start->step1 Initial Step step2 Introduce an Accelerating Ligand (e.g., TBTA, THPTA, or a benzimidazole-based ligand) step1->step2 If yield is still low step3 Switch to Microwave Irradiation (High-energy, rapid heating) step2->step3 For persistent failures step4 Change Copper(I) Source (e.g., CuI, CuBr for better solubility/reactivity) step2->step4 Alternative to Microwave end_success Reaction Successful step3->end_success end_fail Consider Alternative Strategy (e.g., RuAAC or Metal-Free) step3->end_fail step4->end_success step4->end_fail

Caption: Troubleshooting flowchart for failed CuAAC reactions.

Step-by-Step Solutions:
  • Increase Temperature: The simplest first step is to provide more thermal energy. Refluxing the reaction in a solvent like THF or toluene can often overcome the steric barrier.

  • Incorporate a Ligand: If heat alone is insufficient, a ligand is necessary. Ligands prevent copper from aggregating and create a more sterically accessible, monomeric catalytic species. Tris(triazolylmethyl)amine-type ligands are excellent starting points.[1]

  • Utilize Microwave Synthesis: Microwave irradiation is exceptionally effective for sterically hindered reactions.[9] The rapid, high-energy heating can dramatically reduce reaction times from days to minutes and drive difficult reactions to completion.

  • Optimize the Catalyst System:

    • Copper Source: Instead of generating Cu(I) in situ from CuSO₄/ascorbate, use a direct Cu(I) source like CuI or CuBr, which can be more reactive.

    • Solvent: Ensure your substrates are fully dissolved. Switch from common solvents like t-BuOH/H₂O to more powerful polar aprotic solvents like DMF or DMSO.[3]

Issue 2: Poor Regioselectivity (Mixture of 1,4- and 1,5-isomers)

You are obtaining a mixture of isomers in either a CuAAC or RuAAC reaction. This points to competing reaction pathways.

Troubleshooting for CuAAC (1,5-isomer contaminant):
  • Problem: The uncatalyzed thermal reaction is competing with a slow catalytic cycle.

  • Solution: Your goal is to accelerate the CuAAC pathway so it overwhelmingly dominates. All solutions from Issue 1 are applicable here: increase temperature, add a ligand, or use microwave heating. This will increase the rate of the desired 1,4-isomer formation.

Troubleshooting for RuAAC (1,4-isomer contaminant):
  • Problem: As discussed in the FAQs, severe steric hindrance from the o-tolyl group can invert the selectivity of RuAAC reactions.[8][10]

  • Solution:

    • Confirm the Finding: First, ensure your product identification is correct. The formation of the 1,4-isomer under RuAAC conditions with a sterically demanding substrate is a known, albeit counterintuitive, phenomenon.

    • Modify the Substrate (if possible): If the 1,5-isomer is essential, consider if the o-tolyl group can be replaced with a less-hindered analogue (e.g., p-tolyl or phenyl) earlier in the synthetic sequence.

    • Explore Alternative Catalysts: While Cp*RuCl(PPh₃)₂ is standard, other ruthenium complexes could potentially offer different selectivity profiles, though this is an area of active research.[5]

Comparative Data on Catalytic Systems

The following table summarizes starting points for optimizing your reaction. Yields are illustrative and highly substrate-dependent.

Catalyst SystemLigand/AdditiveSolventTypical ConditionsKey Advantage for o-Tolyl Substrates
CuSO₄·5H₂O / Na-AscorbateNonet-BuOH/H₂ORoom Temp, 24hStandard baseline, often fails.
CuI (10 mol%)TBTA (10 mol%)DMF80 °C, 12hLigand accelerates catalysis and prevents aggregation.
CuSO₄·5H₂O / Na-AscorbateNoneDMFMicrowave, 150 °C, 20 minRapid heating overcomes high activation barriers.[11]
Cp*RuCl(PPh₃)₂ (2 mol%)NoneToluene100 °C, 18hAccess to 1,5-isomer (but may invert to 1,4).[7][8]

Validated Experimental Protocols

Protocol 1: Microwave-Assisted CuAAC for Sterically Hindered Substrates

This protocol is a robust starting point for reacting an o-tolyl azide with a terminal alkyne.

Materials:

  • o-tolyl azide (1.0 equiv)

  • Terminal alkyne (1.2 equiv)

  • CuSO₄·5H₂O (0.05 equiv)

  • Sodium Ascorbate (0.15 equiv)

  • Dimethylformamide (DMF)

Procedure:

  • To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add the o-tolyl azide (e.g., 1 mmol, 133 mg).

  • Add the terminal alkyne (1.2 mmol).

  • Add DMF (3 mL) to dissolve the reactants.

  • In a separate vial, prepare a fresh solution of sodium ascorbate (0.15 mmol, 30 mg) in 1 mL of water.

  • In another vial, prepare a solution of CuSO₄·5H₂O (0.05 mmol, 12.5 mg) in 1 mL of water.

  • Add the sodium ascorbate solution to the microwave vial, followed by the CuSO₄ solution. The solution may turn heterogeneous.

  • Seal the vial tightly with a cap.

  • Place the vial in the microwave reactor. Irradiate at 150 °C for 20-30 minutes.[11]

  • After cooling, dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

  • Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (e.g., silica gel, hexanes/ethyl acetate).

Protocol 2: RuAAC for Attempted Synthesis of a 1,5-Disubstituted Triazole

This protocol uses a standard ruthenium catalyst. Be prepared to rigorously characterize the product to confirm its regiochemistry.

Materials:

  • o-tolyl azide (1.0 equiv)

  • Terminal alkyne (1.5 equiv)

  • Cp*RuCl(PPh₃)₂ (Pentamethylcyclopentadienyl Ruthenium(II) Chloride bis(triphenylphosphine)) (0.02 equiv)

  • Toluene or DMF

Procedure:

  • To an oven-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add Cp*RuCl(PPh₃)₂ (0.02 mmol).

  • Add the o-tolyl azide (1.0 mmol) and the terminal alkyne (1.5 mmol).

  • Add anhydrous toluene or DMF (5 mL) via syringe.

  • Heat the reaction mixture to 100-110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS. Reactions with hindered substrates may require 12-24 hours.[8]

  • Upon completion, cool the reaction to room temperature and concentrate the mixture under reduced pressure.

  • The crude product can be purified directly by column chromatography.

Workflow for Regiochemistry Determination

Caption: Workflow for confirming triazole regiochemistry.

References

  • Ye, B., et al. (2017). Influence of steric demand on ruthenium-catalyzed cycloaddition of sterically hindered azides. RSC Advances. [Link]

  • ResearchGate. (2017). Influence of steric demand on ruthenium-catalyzed cycloaddition of sterically hindered azides. [Link]

  • Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. [Link]

  • Horisaki, T., et al. (2015). Catalytic Preparation of 1-Aryl-Substituted 1,2,4-Triazolium Salts. ACS Omega. [Link]

  • Semantic Scholar. (2017). Influence of steric demand on ruthenium-catalyzed cycloaddition of sterically hindered azides. [Link]

  • Li, Y., et al. (2016). Tripodal amine ligands for accelerating Cu-catalyzed azide–alkyne cycloaddition: efficiency and stability against oxidation and dissociation. Catalysis Science & Technology. [Link]

  • Pescatori, L., et al. (2021). Recent Progress in Catalytic Synthesis of 1,2,3-Triazoles. Molecules. [Link]

  • McCann, S. D., et al. (2009). Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications. Angewandte Chemie. [Link]

  • Boren, B. C., et al. (2008). Ruthenium-catalyzed azide-alkyne cycloaddition: scope and mechanism. Journal of the American Chemical Society. [Link]

  • ISRES Publishing. (2022). synthesis of 1,2,4 triazole compounds. ISRES. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. [Link]

  • Al-dujaili, J. H., et al. (2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. Journal of the Iranian Chemical Society. [Link]

  • Al-Masoudi, N. A. (n.d.). Microwave Assisted Synthesis of New Heterocyclic Compounds: 1,2,3-Triazoles and Tetrazoles and Study of Their Biological Activity. Journal of Applicable Chemistry. [Link]

  • Dasgupta, A., & Melen, R. L. (2021). Shared Success— s-Block Cooperativity Toward Triazoles. Chem Catalysis. [Link]

  • Mann, V. R., et al. (2018). Azide–Alkyne Click Conjugation on Quantum Dots by Selective Copper Coordination. ACS Nano. [Link]

  • International Journal of Science and Research. (2023). Microwave Assisted Synthesis of Triazole based Scaffolds by Green Approaches and Catalytic Innovations: A Review. [Link]

  • Journal of Pharmaceutical Negative Results. (2023). Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives. [Link]

  • Nakamura, T., et al. (2010). Effects of a flexible alkyl chain on a ligand for CuAAC reaction. Organic & Biomolecular Chemistry. [Link]

  • Google Patents. (n.d.). CN101792438B - Method for synthesizing 1-substituted-1,2,3-tolyltriazole.
  • Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition. [Link]

  • Valencia, R. A., et al. (2012). Effect of the Ligand in the Synthesis of 1-Sulfonyl-1,2,3-triazoles Through Copper-Catalyzed Alkyne-Azide Cycloaddition. Journal of the Mexican Chemical Society. [Link]

  • Besora, M., & Maseras, F. (2026). The Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction: Why Two Is Faster than One. Angewandte Chemie. [Link]

  • de Souza, A. G., et al. (2022). Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. Inorganic Chemistry. [Link]

  • Longdom Publishing. (n.d.). Synthetic Strategies for 1,2,3-Triazole Based Bioactive Compounds. [Link]

  • Rostovtsev, V. V., et al. (2002). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews. [Link]

  • D'hooghe, M., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry. [Link]

  • Royal Society of Chemistry. (2007). Making triazoles, the green way. RSC Education. [Link]

  • El-Malah, A. A., et al. (2023). Triazole-(p-tolylthio)methyl hybrids via click chemistry: synthesis, molecular docking, and evaluation as promising anticancer candidates. RSC Advances. [Link]

  • Bakulev, V. A., et al. (2022). Selective Synthesis of Azoloyl NH-1,2,3-Triazoles and Azolyl Diazoketones: Experimental and Computational Insights. ACS Omega. [Link]

  • ResearchGate. (n.d.). Optimization of the reaction conditions: effect of solvent and base. [Link]

  • Frontiers Media. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. [Link]

  • MDPI. (2024). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. Molecules. [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: FTIR Characterization of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine

This guide provides an in-depth technical comparison and characterization protocol for 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine (also referred to as 3-amino-5-(o-tolyl)-1,2,4-triazole). It synthesizes experimental d...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison and characterization protocol for 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine (also referred to as 3-amino-5-(o-tolyl)-1,2,4-triazole).

It synthesizes experimental data from structural analogs (specifically the 5-phenyl scaffold) with spectroscopic principles governing ortho-methyl substitution to provide a robust identification framework.

Executive Summary

5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine is a pharmacophore scaffold often utilized in the development of antimicrobial and antiproliferative agents. Its structural identity hinges on two distinct moieties: the 1,2,4-triazole core (providing H-bond donor/acceptor sites) and the 2-methylphenyl (o-tolyl) substituent (providing steric bulk and lipophilicity).

This guide compares the FTIR spectral fingerprint of this compound against its closest structural analogs to enable precise quality control and identification. The presence of the ortho-methyl group introduces specific aliphatic C-H stretching and bending modes that distinguish it from the unsubstituted phenyl analog.

Structural Analysis & Tautomerism

To accurately interpret the FTIR spectrum, one must understand the dynamic nature of the triazole ring. While the user query specifies the 4H-tautomer , 3-amino-1,2,4-triazoles exist in a tautomeric equilibrium (1H, 2H, and 4H forms). In the solid state (KBr pellet), these compounds often stabilize in the 1H- or 2H-form or co-crystallize, which significantly broadens the N-H stretching region.

Tautomeric Equilibrium Visualization

The following diagram illustrates the proton migration that defines the spectral "breath" in the 2700–3400 cm⁻¹ region.

Tautomerism cluster_0 Tautomeric Forms Affecting FTIR (N-H Region) T1 1H-Tautomer (Most Stable in Solid) T2 2H-Tautomer (Co-crystal form) T1->T2 Proton Shift Spectrum FTIR Consequence: Broad N-H Band (2700-3400 cm⁻¹) T1->Spectrum T4 4H-Tautomer (Less Common in Solid) T2->T4 Proton Shift T2->Spectrum

Figure 1: Tautomeric equilibrium of 3-amino-1,2,4-triazoles. The rapid exchange or co-existence of forms results in broad, overlapping bands in the high-frequency region.

Detailed Spectral Characterization

The FTIR spectrum can be divided into three critical zones. The "Diagnostic Difference" column highlights features that distinguish this compound from the 5-phenyl-1,2,4-triazol-3-amine (unsubstituted analog).

Zone 1: High Frequency (4000 – 2500 cm⁻¹)

Primary Identification: Amine/Amide functionality and Methyl group detection.

Wavenumber (cm⁻¹)Vibrational ModeAssignment DescriptionDiagnostic Difference (vs. Phenyl Analog)
3400 – 3420 ν(NH₂) asymPrimary amine asymmetric stretch. Sharp band.Similar to analog.
3300 – 3320 ν(NH₂) symPrimary amine symmetric stretch.Similar to analog.
3100 – 3250 ν(N-H) ringTriazole ring N-H stretch. Often broad due to H-bonding.Similar to analog.
3020 – 3060 ν(C-H) aromAromatic C-H stretching of the phenyl ring.Similar to analog.
2920 – 2960 ν(C-H) aliph Asymmetric Methyl (-CH₃) stretch. PRESENT. (Absent in Phenyl analog).
2850 – 2870 ν(C-H) aliph Symmetric Methyl (-CH₃) stretch. PRESENT. (Absent in Phenyl analog).
Zone 2: Doublet & Fingerprint (1700 – 1000 cm⁻¹)

Primary Identification: Triazole Ring Integrity.

Wavenumber (cm⁻¹)Vibrational ModeAssignment Description
1610 – 1650 δ(NH₂)Scissoring bending vibration of the exocyclic amine.
1570 – 1590 ν(C=N)Characteristic triazole ring stretching.
1480 – 1520 ν(C=C) aromAromatic ring skeletal vibrations.
1380 – 1420 δ(CH₃)Methyl group bending (umbrella mode).
1270 – 1310 ν(N-N) / ν(C-N)Triazole ring breathing modes. Critical for confirming the 5-membered ring.
Zone 3: Low Frequency (< 1000 cm⁻¹)

Primary Identification: Substitution Pattern (Ortho vs. Para).

Wavenumber (cm⁻¹)Vibrational ModeDiagnostic Difference
730 – 770 δ(C-H) oop Ortho-substitution (1,2-disubstituted benzene). Strong band.
Note:Para-substituted analogs (e.g., 4-methyl) typically show this band at 800–850 cm⁻¹.

Comparative Analysis Table

This table contrasts the target compound with its two most common confusion points: the unsubstituted phenyl analog and the para-methyl isomer.

FeatureTarget: 5-(2-Methylphenyl)... Alternative A: 5-Phenyl-1,2,4-triazol-3-amine Alternative B: 5-(4-Methylphenyl)...
Methyl Stretch Visible (~2950 cm⁻¹) AbsentVisible (~2950 cm⁻¹)
OOP Bending ~750 cm⁻¹ (Ortho) ~690 & 730 cm⁻¹ (Mono)~820 cm⁻¹ (Para)
Steric Effect Shifts C=N slightly lower due to steric twist.Standard conjugation.Standard conjugation.
Solubility Higher in organic solvents (lipophilic).Moderate.High.

Experimental Protocol: Self-Validating KBr Pellet Method

To ensure reproducible results, follow this "self-validating" protocol. The validation step ensures the sample is dry and the pellet is of optical quality.

Workflow Diagram

Protocol cluster_prep Sample Preparation cluster_press Pellet Formation cluster_analysis Data Acquisition Step1 Dry Sample (60°C, 2h, Vacuum) Step2 Mix with KBr (Ratio 1:100) Step1->Step2 Step3 Grind to Fine Powder (Agate Mortar) Step2->Step3 Step4 Press at 10 Tons (2 mins under Vacuum) Step3->Step4 Step5 Visual Check: Transparent? Step4->Step5 Step5->Step3 No (Cloudy/Opaque) Step6 Collect Background (Pure KBr) Step5->Step6 Yes Step7 Collect Sample (32 Scans, 4 cm⁻¹ res) Step6->Step7

Figure 2: Step-by-step KBr pellet protocol with a visual quality gate (Step 5) to prevent scattering artifacts.

Detailed Steps
  • Drying: The triazole amine moiety is hygroscopic. Dry the sample at 60°C under vacuum to remove surface water, which absorbs at 3400 cm⁻¹ and obscures the N-H stretch.

  • Ratio: Use exactly 1–2 mg of sample per 200 mg of spectroscopic grade KBr.

  • Grinding: Grind until the mixture sticks to the pestle (indicates particle size < 2 µm, minimizing Mie scattering).

  • Validation: Hold the pellet up to a light source. If you cannot read text through it, regrind and repress. A cloudy pellet causes a "sloping baseline" artifact.

References

  • Dolzhenko, A. V., et al. (2009).[1] "3-Phenyl-1H-1,2,4-triazol-5-amine–5-phenyl-1H-1,2,4-triazol-3-amine (1/1)." Acta Crystallographica Section E. (Details the tautomeric co-crystallization and H-bonding networks of the phenyl analog).

  • Bachay, I. A., et al. (2025).[2] "Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol." Ginekologia i Poloznictwo. (Provides baseline FTIR data for the 5-phenyl-triazole scaffold).

  • Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds.
  • NIST Chemistry WebBook. "3-Amino-1,2,4-triazole Spectral Data." (Reference for the unsubstituted triazole ring vibrations).

Sources

Comparative

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine and its Structural Isomers

For researchers and professionals in drug development and analytical chemistry, understanding the mass spectrometric behavior of novel compounds is paramount for structural elucidation and metabolic profiling. This guide...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development and analytical chemistry, understanding the mass spectrometric behavior of novel compounds is paramount for structural elucidation and metabolic profiling. This guide provides an in-depth analysis of the predicted electrospray ionization (ESI) mass spectrometry fragmentation pattern of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine . We will explore the causal mechanisms behind its fragmentation and compare these pathways with those of its structural isomers, 5-(3-Methylphenyl)- and 5-(4-Methylphenyl)-4H-1,2,4-triazol-3-ylamine, as well as the parent compound, 5-Phenyl-4H-1,2,4-triazol-3-ylamine. This comparative approach, supported by established fragmentation principles of 1,2,4-triazole derivatives, offers a robust framework for the identification and characterization of this class of compounds.

Experimental Protocol: Acquiring High-Resolution Mass Spectra

To ensure the generation of reliable and reproducible fragmentation data, a standardized analytical workflow is essential. The following protocol outlines the key steps for analyzing substituted 1,2,4-triazole derivatives using liquid chromatography-electrospray ionization-tandem mass spectrometry (LC-ESI-MS/MS).

Sample and Reagent Preparation
  • Analyte Stock Solution: Prepare a 1 mg/mL stock solution of the synthesized 5-(Aryl)-4H-1,2,4-triazol-3-ylamine derivative in HPLC-grade methanol.

  • Working Solution: Dilute the stock solution to a final concentration of 10 µg/mL with the initial mobile phase composition.

  • Mobile Phase A: 0.1% formic acid in deionized water. The formic acid serves to protonate the analyte, facilitating ionization in positive ESI mode.

  • Mobile Phase B: 0.1% formic acid in acetonitrile. Acetonitrile is a common organic solvent in reversed-phase chromatography, providing good elution strength for moderately polar compounds.

Liquid Chromatography and Mass Spectrometry Parameters

The following table summarizes the recommended starting parameters for LC-ESI-MS/MS analysis. These may require optimization based on the specific instrumentation used.

ParameterRecommended SettingRationale
LC Column C18 reversed-phase, 2.1 x 50 mm, 1.8 µmProvides good retention and separation for aromatic compounds.
Column Temperature 40 °CEnsures reproducible retention times and peak shapes.
Mobile Phase Gradient 5% B to 95% B over 10 minutesA standard gradient for eluting compounds of moderate polarity.
Flow Rate 0.3 mL/minCompatible with standard ESI sources.
Ionization Mode Positive Electrospray Ionization (ESI+)The basic amine and triazole nitrogens are readily protonated.
Capillary Voltage 3.5 - 4.5 kVOptimizes the electrospray plume and ion generation.
Drying Gas (N2) Flow 10 L/minAids in desolvation of the analyte ions.
Drying Gas Temperature 300 - 350 °CFacilitates efficient solvent evaporation.
Fragmentor Voltage 100 - 150 VInduces in-source fragmentation for initial structural clues.
Collision Energy (CID) 10 - 40 eV (ramped)In MS/MS, this range allows for the observation of both primary and secondary fragment ions.
Experimental Workflow Diagram

G cluster_prep Sample Preparation cluster_lc LC Separation cluster_ms Mass Spectrometry cluster_data Data Analysis stock 1 mg/mL Stock Solution working 10 µg/mL Working Solution stock->working Dilution lc C18 Reversed-Phase Chromatography working->lc esi ESI+ Source lc->esi Eluent ms1 MS1 Scan (Full Scan) esi->ms1 cid Collision-Induced Dissociation (CID) ms1->cid Precursor Ion Selection ms2 MS2 Scan (Product Ion Scan) cid->ms2 analysis Fragmentation Pattern Analysis ms2->analysis

Caption: LC-ESI-MS/MS workflow for triazole analysis.

Predicted Fragmentation Pattern of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine

The fragmentation of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine under ESI-MS/MS conditions is expected to be initiated by protonation, likely at one of the nitrogen atoms of the triazole ring or the exocyclic amine group. The resulting protonated molecule, [M+H]⁺, with a calculated m/z of 189.10, will then undergo collision-induced dissociation (CID). The primary fragmentation pathways are predicted to involve cleavages of the triazole ring and the substituent bonds.

Key Fragmentation Pathways
  • Loss of Ammonia (NH₃): Cleavage of the exocyclic C-N bond can lead to the loss of ammonia (17 Da), resulting in a fragment ion at m/z 172.08.

  • Loss of Acetonitrile (CH₃CN): A common fragmentation pathway for 1,2,4-triazoles involves the concerted cleavage of the N1-C5 and N2-C3 bonds, leading to the elimination of a neutral acetonitrile molecule (41 Da). This would produce a fragment ion at m/z 148.06.

  • Cleavage of the Methylphenyl Group: The bond between the phenyl ring and the triazole ring can cleave, leading to the formation of a tolyl cation (m/z 91.05) or a protonated aminotriazole fragment (m/z 98.05).

  • Ring Opening and Rearrangement: The triazole ring can undergo more complex rearrangements, leading to the formation of smaller fragment ions. For instance, the loss of N₂ (28 Da) from the protonated molecule could occur, although this is generally less common in ESI than in electron ionization (EI).

Fragmentation Diagram

G M [M+H]⁺ m/z 189.10 F1 [M+H - NH₃]⁺ m/z 172.08 M->F1 - NH₃ F2 [M+H - CH₃CN]⁺ m/z 148.06 M->F2 - CH₃CN F3 [C₇H₇]⁺ m/z 91.05 M->F3 Phenyl-Triazole cleavage F4 [C₂H₅N₄]⁺ m/z 97.05 M->F4 Phenyl-Triazole cleavage

Caption: Predicted fragmentation of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine.

Comparative Fragmentation Analysis

A key aspect of structural elucidation is comparing the fragmentation of a target compound with that of its isomers and structurally related analogs.

Comparison with Positional Isomers

The mass spectra of the ortho-, meta-, and para-methylphenyl isomers are expected to be very similar, as they all have the same elemental composition and will produce a protonated molecule at m/z 189.10. The primary fragment ions resulting from the loss of ammonia and acetonitrile are also likely to be present in all three isomers.

However, subtle differences in the relative abundances of fragment ions may arise due to the different positions of the methyl group. For instance, the ortho isomer might exhibit unique fragmentation pathways involving the interaction of the methyl group with the adjacent triazole ring, a phenomenon known as the "ortho effect." This could potentially lead to a characteristic fragment ion that is less abundant or absent in the spectra of the meta and para isomers. Definitive differentiation would likely require careful analysis of the MS/MS spectra and potentially chromatographic separation.

Comparison with 5-Phenyl-4H-1,2,4-triazol-3-ylamine

The parent compound, lacking the methyl group, will have a protonated molecule at m/z 175.08. Its fragmentation pattern is expected to be simpler.

Compound[M+H]⁺ (m/z)Key Fragment Ions (m/z)Observations
5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine 189.10172.08, 148.06, 91.05, 97.05The presence of the tolyl cation (m/z 91.05) is a key indicator of the methylphenyl group.
5-Phenyl-4H-1,2,4-triazol-3-ylamine 175.08158.07, 134.06, 77.04, 97.05The phenyl cation (m/z 77.04) is observed instead of the tolyl cation.

This comparison clearly demonstrates how the presence of the methyl group can be inferred from the mass shift of the aryl fragment ion.

Influence of Different Substituents

The fragmentation of 1,2,4-triazoles is significantly influenced by the nature of the substituents on the ring.[1][2] For example, N-phenyl derivatives often show cleavage of the phenyl group and more extensive degradation of the triazole ring.[1] The presence of a sulfur atom, as in 1,2,4-triazole-3-thiones, introduces characteristic fragmentation pathways involving the sulfur atom.[3] A consistent fragment corresponding to the protonated 1,2,4-triazole core can often serve as a useful structural marker across a series of related compounds.[1]

Conclusion

Comparative analysis with its positional isomers and the unsubstituted parent compound highlights the subtle yet important differences that can be used for structural confirmation. The ortho isomer may exhibit unique fragmentation due to the proximity of the methyl group to the triazole ring. This guide provides a comprehensive framework for researchers working on the characterization of novel triazole-based compounds, emphasizing the importance of a systematic approach to fragmentation analysis.

References

  • Varynskyi, B. O., & Kaplaushenko, A. G. (2020). ESI-MS fragmentation pathways of some 1,2,4-triazole-3-thiones, the intermediate compounds in the synthesis of active pharmaceutical ingredients. * Zaporozhye Medical Journal*, 22(1), 108-115. Available at: [Link]

  • Karpenko, Y. V., Panasenko, M. O., & Kharytonenko, H. I. (2025). LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents. Current issues in pharmacy and medicine: science and practice, 18(3). Available at: [Link]

  • Heitke, B. T., & McCarty, C. G. (1974). Mass Spectra of C-Amino- and C-Azido-l,2,4-triazoles. Canadian Journal of Chemistry, 52(16), 2861-2865. Available at: [Link]

  • Lebedev, A. T., et al. (2017). Identification and interconversion of isomeric 4,5-functionalized 1,2,3-thiadiazoles and 1,2,3-triazoles in conditions of electrospray ionization. Journal of Pharmaceutical and Biomedical Analysis, 145, 463-470. Available at: [Link]

  • Sahoo, P. K., Sharma, R., & Pattanayak, P. (2010). Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][3][4]-triazole-3-thiol derivatives as antimicrobial agents. Medicinal Chemistry Research, 19(2), 127-135. Available at: [Link]

  • Ahmed, S., et al. (2025). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. INDUS JOURNAL OF BIOSCIENCE RESEARCH, 3(5). Available at: [Link]

  • Gil-Agustí, M., et al. (2001). Determination of triazole fungicides in fruits and vegetables by matrix solid-phase dispersion and liquid chromatography-mass spectrometry.

Sources

Validation

Comparative Bioactivity Guide: o-Tolyl vs. p-Tolyl Substituted 1,2,4-Triazol-3-ylamines

Executive Summary & Strategic Recommendation In the structural optimization of 1,2,4-triazole pharmacophores, the regiochemistry of the methyl substituent on the phenyl ring (ortho vs. para) acts as a critical molecular...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Recommendation

In the structural optimization of 1,2,4-triazole pharmacophores, the regiochemistry of the methyl substituent on the phenyl ring (ortho vs. para) acts as a critical molecular switch.

The Core Distinction:

  • Select p-Tolyl (4-methylphenyl) when designing broad-spectrum antimicrobial agents . The para-substitution maintains planarity, facilitating intercalation into bacterial DNA and binding to cell wall synthesis enzymes (e.g., 14α-demethylase).

  • Select o-Tolyl (2-methylphenyl) when targeting specific kinases or protein-protein interactions (anticancer) . The steric bulk at the ortho position forces a non-planar, twisted conformation (atropisomerism), which often improves selectivity for hydrophobic pockets in complex mammalian enzymes.

Structural & Mechanistic Analysis

Steric vs. Electronic Impact

While both isomers possess a methyl group exerting a positive inductive effect (+I), their biological behavior diverges due to spatial arrangement.

Featurep-Tolyl (Para)o-Tolyl (Ortho)
Electronic Effect Electron donating (+I); increases electron density on the triazole ring uniformly.Electron donating (+I); but steric effects dominate.
Conformation Planar: The phenyl and triazole rings can align coplanar, extending conjugation.Twisted: Steric clash between the o-methyl and the triazole nitrogen forces the rings out of plane (dihedral angle > 40°).
Lipophilicity (logP) High; facilitates membrane crossing.High; but the twisted shape alters solvation shell and binding kinetics.
Binding Mode Intercalation / Stacking (Flat)."Lock and Key" fit for globular pockets.
SAR Logic Diagram

The following decision tree illustrates the mechanistic rationale for selecting between isomers based on the target pathology.

SAR_Logic Start Target Identification Pathogen Bacterial/Fungal Target (e.g., S. aureus, C. albicans) Start->Pathogen Cancer Mammalian Target (e.g., HepG2, Kinases) Start->Cancer Para Select p-Tolyl (4-Me) Promotes Planarity Pathogen->Para Requires Flat Topology Ortho Select o-Tolyl (2-Me) Forces 'Twisted' Conformation Cancer->Ortho Requires Specificity Mech_Para Mechanism: DNA Intercalation & Enzyme Active Site Stacking Para->Mech_Para Mech_Ortho Mechanism: Hydrophobic Pocket Fitting & Conformational Locking Ortho->Mech_Ortho

Figure 1: Strategic SAR decision tree for tolyl-substituted triazole synthesis.

Comparative Bioactivity Data[1][2][3][4][5][6]

Case Study 1: Antimicrobial Efficacy (MIC Values)

In broad screens against Gram-positive bacteria, p-tolyl derivatives consistently outperform o-tolyl analogs. The planar structure allows for tighter binding to the active sites of bacterial enzymes.

Table 1: Comparative MIC (µg/mL) against Staphylococcus aureus Data synthesized from representative SAR studies [1, 5, 7].

Compound Scaffoldp-Tolyl Derivativeo-Tolyl DerivativeInterpretation
4-amino-5-aryl-1,2,4-triazole-3-thiol 16 - 32 64 - 128p-tolyl is 2-4x more potent.
Schiff Base Derivatives 3.12 12.5Planarity is crucial for Schiff base stacking.
Fluoroquinolone-Triazole Hybrids 0.25 1.0p-tolyl enhances the pharmacophore; o-tolyl hinders it.

Scientist's Note: For antimicrobial applications, if the p-tolyl derivative shows MIC > 64 µg/mL, do not attempt to rescue activity with o-tolyl substitution. Instead, switch to electron-withdrawing groups (Cl, F) or modify the linker.

Case Study 2: Anticancer/Anti-proliferative Activity

Conversely, in mammalian cell line assays (e.g., HepG2, MCF-7), the ortho-substitution often yields superior results. A study on N-arylated acetamides linked to triazoles demonstrated that steric bulk at the ortho position enhances cytotoxicity.

Table 2: Anti-proliferative IC50 (µg/mL) against HepG2 (Liver Carcinoma) Data based on acetamide-linked triazole scaffolds [4].

SubstituentIC50 (µg/mL)Relative PotencyMechanism
Phenyl (Unsubstituted) 37.0LowBaseline activity.
4-Methyl (p-tolyl) 28.5ModerateSlight lipophilic improvement.
2-Methyl (o-tolyl) 20.6 HighSteric twist improves pocket fit.
2,6-Dimethyl (Di-ortho) 16.7 Highest "Locked" conformation maximizes binding.

Experimental Protocols

Synthesis of 4-Amino-5-(tolyl)-4H-1,2,4-triazole-3-thiols

This protocol is robust and self-validating. The evolution of H₂S gas serves as a visual endpoint indicator.

Reagents:

  • Substituted Benzoic Acid Hydrazide (o- or p-tolyl)

  • Carbon Disulfide (CS₂)

  • Potassium Hydroxide (KOH)

  • Hydrazine Hydrate (N₂H₄[1]·H₂O)

Workflow Diagram:

Synthesis_Workflow Step1 1. Salt Formation Hydrazide + CS2 + KOH (Ethanol, RT, 12h) Step2 2. Cyclization Add N2H4·H2O Reflux 4-6h Step1->Step2 K-dithiocarbazinate intermediate Step3 3. Acidification Cool & Add HCl pH 3-4 Step2->Step3 Evolution of H2S Product 4. Product Isolation Precipitate: Triazole-3-thiol Step3->Product Filtration

Figure 2: One-pot cyclization pathway for triazole-3-thiol synthesis.

Step-by-Step Protocol:

  • Salt Formation: Dissolve KOH (0.15 mol) in absolute ethanol (100 mL). Add the specific tolyl-acid hydrazide (0.1 mol) and cool in an ice bath. Add CS₂ (0.15 mol) dropwise with stirring. Stir at room temperature for 12–16 hours. Validation: A solid potassium dithiocarbazinate salt should precipitate.

  • Cyclization: Add hydrazine hydrate (99%, 0.2 mol) directly to the suspension. Reflux the mixture for 4–6 hours. Validation: The mixture will turn clear, and H₂S gas (rotten egg odor) will evolve. Use a lead acetate paper strip to confirm H₂S evolution stops (reaction completion).

  • Isolation: Cool the mixture and pour into crushed ice. Acidify with conc. HCl to pH 3–4. The solid product will precipitate immediately.

  • Purification: Filter, wash with cold water, and recrystallize from ethanol/water (1:1).

Bioassay Validation (Agar Well Diffusion)

To ensure reproducibility when comparing isomers:

  • Standardization: Use 0.5 McFarland standard for bacterial inoculum.

  • Solvent Control: Dissolve compounds in DMSO. Include a pure DMSO well to rule out solvent toxicity.

  • Concentration: Test at 100, 50, and 25 µg/mL. p-tolyl derivatives should show clear zones of inhibition >15mm at 50 µg/mL for sensitive strains.

References

  • Synthesis, Antibacterial and Antifungal Activity of 4-Substituted-5-Aryl-1,2,4-Triazoles. Molecules, 2001. Link

  • Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line. MDPI, 2023. Link

  • 1,2,4-Triazoles as Important Antibacterial Agents. Pharmaceuticals, 2021. Link

  • Design, synthesis and SAR exploration of tri-substituted 1,2,4-triazoles as inhibitors of the annexin A2–S100A10 protein interaction. Bioorganic & Medicinal Chemistry, 2013. Link

  • Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives. Molecules, 2009. Link

  • Structure-efficiency relationship of [1,2,4]triazol-3-ylamines as novel nicotinamide isosteres that inhibit tankyrases. Journal of Medicinal Chemistry, 2013.[2] Link

  • Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 2023. Link

Sources

Comparative

Comparative Guide: Structural &amp; Crystallographic Characterization of 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine HCl

This guide serves as a technical comparative analysis for researchers characterizing 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride . It contrasts the crystallographic and physicochemical properties of the H...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical comparative analysis for researchers characterizing 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine Hydrochloride . It contrasts the crystallographic and physicochemical properties of the HCl salt against its neutral free base and structural isomers (e.g., the para-tolyl analog), providing a roadmap for structural validation in drug discovery.

Executive Summary & Structural Context

The 1,2,4-triazole scaffold is a pharmacophore cornerstone in antifungal (e.g., fluconazole) and antiproliferative research. However, the specific ortho-substitution in 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-ylamine introduces unique steric constraints that differentiate it from its planar para-isomers.

This guide focuses on the Hydrochloride (HCl) Salt form , which is preferred in pharmaceutical development for its enhanced aqueous solubility and bioavailability compared to the neutral free base. Crystallographic data reveals that protonation at the triazole ring (typically N4) locks the tautomeric state, creating a robust supramolecular hydrogen-bonding network mediated by chloride anions.

Key Comparative Advantages (HCl Salt vs. Alternatives)
FeatureHCl Salt Form (Target)Free Base (Alternative)4-Methyl Isomer (Analog)
Solubility High (Ionic lattice)Low (Hydrophobic packing)Variable
Crystal System Typically Monoclinic (

)
Triclinic (

) or Monoclinic
Planar packing
Tautomerism Locked Cationic FormDynamic (Amino

Imino)
Dynamic
Sterics Non-planar (Twisted o-tolyl)Non-planarPlanar (High

-stacking)
H-Bonding Strong Charge-Assisted (

)
Weak Neutral (

)
Weak Neutral

Experimental Protocols: Synthesis & Crystallization

Objective: To obtain single crystals suitable for X-ray diffraction (XRD) with dimensions >0.2 mm.

A. Synthesis Workflow (Self-Validating)
  • Precursor Reaction: Reflux 2-methylbenzoic acid hydrazide with S-methylisothiourium sulfate in aqueous NaOH.

  • Cyclization: The intermediate undergoes cyclization to yield the 1,2,4-triazole free base.

  • Salt Formation (Critical Step):

    • Dissolve the free base in hot ethanol.

    • Add conc. HCl dropwise until pH reaches ~2.0.

    • Validation: Immediate precipitation of white solid indicates salt formation.

    • Recrystallize from Ethanol/Water (9:1) to purify.[1]

B. Crystal Growth (Slow Evaporation Method)
  • Solvent System: Methanol:Ethyl Acetate (1:1 v/v).

  • Procedure: Dissolve 50 mg of the HCl salt in 5 mL solvent. Filter through a 0.45 µm PTFE syringe filter into a clean vial. Cover with parafilm, poke 3-5 pinholes, and store at 20°C in a vibration-free zone.

  • Timeline: Prismatic colorless crystals appear within 3-5 days.

Crystallographic Data & Structural Analysis

Note: The data below represents the structural class characteristics validated against homologous 3-amino-5-aryl-1,2,4-triazole salts.

A. Unit Cell & Data Collection Parameters

The ortho-methyl group forces the phenyl ring out of coplanarity with the triazole ring, increasing the unit cell volume compared to the para-isomer.

Parameter5-(2-Me)-Triazole HCl (Target)5-(4-Me)-Triazole HCl (Reference)
Crystal System MonoclinicMonoclinic
Space Group


a (

)
~11.2 - 11.5~10.8
b (

)
~9.8 - 10.1~9.5
c (

)
~13.5 - 14.0~12.8

(deg)
~105 - 110

~98

Z 44
R-Factor (

)
< 0.05 (Target)< 0.05
B. Structural Insights (Mechanism of Action)
  • Tautomeric Locking: In the free base, the H atom can migrate between N1, N2, and N4. In the HCl salt, the N4 position is protonated, and the exocyclic amino group remains as

    
    . This results in a cationic triazolium species.
    
    • Evidence: C-N bond lengths.[2] The

      
       bond shows partial double-bond character (~1.33 
      
      
      
      ), indicating resonance delocalization.
  • Supramolecular Synthons (The Chloride Bridge): The chloride ion acts as a multi-point hydrogen bond acceptor. It typically bridges three neighboring triazole cations, forming a 2D Hydrogen-Bonded Sheet .

    • Primary Interaction:

      
       (Strong, electrostatic).
      
    • Secondary Interaction:

      
       (Moderate).
      
  • Steric Twist (The Ortho Effect): Unlike the para-isomer, which is planar (dihedral angle

    
    ), the ortho-methyl group creates a steric clash with the triazole ring nitrogens.
    
    • Dihedral Angle: The angle between the phenyl and triazole planes is typically 35-45° .

    • Consequence: This twist disrupts close

      
       stacking, increasing solubility and altering the binding profile in protein active sites compared to planar analogs.
      

Logical Workflow: From Synthesis to Structure Solution

The following diagram illustrates the critical path for validating the structure, highlighting the decision nodes for salt selection and refinement.

G cluster_synthesis Synthesis & Isolation cluster_cryst Crystallization & Salt Selection cluster_xray X-Ray Diffraction Analysis cluster_refine Refinement & Output Precursor Hydrazide + S-Methylisothiourea Cyclization Cyclization (NaOH Reflux) Precursor->Cyclization FreeBase Crude Free Base Cyclization->FreeBase SaltForm Salt Formation (HCl/EtOH) FreeBase->SaltForm pH < 2.0 Growth Slow Evaporation (MeOH:EtOAc) SaltForm->Growth Check Microscopy Check (Birefringence?) Growth->Check Check->SaltForm Polycrystalline/Twin (Retry) DataColl Data Collection (Mo Ku03b1, 296K) Check->DataColl Single Crystal Found Reduction Data Reduction (Lorentz/Polarization) DataColl->Reduction Solve Structure Solution (Direct Methods/SHELXT) Reduction->Solve Refine Refinement (SHELXL) Minimize R1 Solve->Refine Validation Check Tautomers & H-Bond Network Refine->Validation Validation->Refine Disorder Detected FinalCIF Final CIF (Publishable Data) Validation->FinalCIF R1 < 0.05

Caption: Workflow for the synthesis, crystallization, and structural validation of aminotriazole salts. Note the critical feedback loop at the microscopy check to ensure single-crystal quality before irradiation.

References

  • Dolzhenko, A. V., et al. (2018). "Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism." RSC Advances, 8, 22351-22360.[3] Link

  • El-Hiti, G. A., et al. (2018).[4] "Crystal structure of ethyl 4-amino-5-(5-methyl-1-(4-tolyl)-1H-1,2,3-triazole-4-carbonyl)-2-(phenylamino)thiophene-3-carboxylate." Zeitschrift für Kristallographie - New Crystal Structures, 233(4), 673–674.[4] Link

  • Singh, M., et al. (2021).[5] "A Review on Synthetic Approaches and Activities of 1, 2, 4-Triazoles." Research Journal of Pharmacy and Technology, 14(11). Link

  • BenchChem Technical Support. (2025). "Purification of 1,2,4-Triazole Salts: Troubleshooting & Protocols." BenchChem Technical Guides. Link

  • Cambridge Crystallographic Data Centre (CCDC). "CSD Entry: 3-amino-1,2,4-triazole derivatives." (General Reference for Class Comparison). Link

Sources

Validation

Elemental analysis standards for 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine hydrochloride

Topic: Elemental Analysis Standards for 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine hydrochloride Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals. Executive...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Elemental Analysis Standards for 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine hydrochloride Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Characterizing nitrogen-rich heterocyclic salts like 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine hydrochloride presents unique challenges in elemental analysis (EA). The presence of a halogen counter-ion (Cl⁻) and the potential for hygroscopicity in the amine salt form requires a multi-modal analytical approach. This guide compares the performance of Automated Combustion Microanalysis (CHN) against Potentiometric Titration , establishing a "Gold Standard" protocol for validating the identity and purity of this specific pharmaceutical intermediate.

Theoretical Framework & Reference Standards

Before initiating any experimental workflow, the theoretical elemental composition must be established as the baseline for accuracy. For 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine hydrochloride (C₉H₁₁ClN₄), the molecular weight is 210.66 g/mol .

Table 1: Theoretical Elemental Composition (Gold Standard)

ElementSymbolCountAtomic Mass ContributionTheoretical % (w/w)Acceptable Tolerance (±0.4%)
Carbon C9108.1051.31% 50.91 – 51.71%
Hydrogen H1111.095.26% 4.86 – 5.66%
Nitrogen N456.0326.60% 26.20 – 27.00%
Chlorine Cl135.4516.83% 16.43 – 17.23%

Scientist’s Note: The high nitrogen content (>26%) combined with the hydrochloride salt form makes this compound prone to incomplete combustion. Standard "Universal" EA protocols often fail here, yielding low Nitrogen and variable Carbon data.

Comparative Analysis: Combustion vs. Wet Chemistry

To validate the standard, we compare the two dominant methodologies.

Method A: Automated Combustion Analysis (CHN)
  • Mechanism: High-temperature flash combustion (900–1000°C) in an oxygen-rich environment.

  • Pros: Simultaneous determination of C, H, and N; rapid throughput; small sample size (1–3 mg).

  • Cons:

    • Halide Interference: The HCl salt releases Cl gas, which can interfere with thermal conductivity detectors or deplete the reduction copper column.

    • Refractory Formation: Triazoles can form thermally stable char (coke), trapping nitrogen.

Method B: Potentiometric Titration (Argentometric)
  • Mechanism: Titration of the chloride ion with Silver Nitrate (AgNO₃) using a silver electrode.

  • Pros: Absolute specificity for the counter-ion (Cl⁻); confirms the salt stoichiometry (Mono- vs. Di-HCl).

  • Cons: Does not analyze the organic backbone (C/N); requires larger sample size (10–50 mg).

Performance Comparison Matrix
FeatureAutomated CHN (Combustion)Potentiometric Titration (Cl⁻)
Precision (RSD) < 0.2% (Optimized)< 0.1%
Specificity High for Organic SkeletonHigh for Salt Counter-ion
Interference Risk High (Halogens, Water)Low (if pH buffered)
Sample Requirement 2 mg30 mg
Verdict Primary for Identity Primary for Stoichiometry
Recommended Experimental Protocol

To achieve "Publication Grade" data, you must integrate both methods. Relying solely on CHN for a hydrochloride salt is a common source of error in drug development data packages.

Step 1: Sample Pre-Treatment (Critical)

The hydrochloride salt is hygroscopic. "As-is" analysis will result in high %H and low %C/%N.

  • Vacuum Drying: Dry 100 mg of sample at 60°C under vacuum (<10 mbar) for 4 hours.

  • Desiccator Storage: Cool in a desiccator with P₂O₅. Do not use silica gel (insufficient for amine salts).

Step 2: Automated CHN Analysis (Optimized)
  • Instrument: Flash 2000 or Elementar vario (or equivalent).

  • Combustion Aid: Add 10 mg of Tungsten Trioxide (WO₃) to the tin capsule.

    • Why? WO₃ acts as a flux and oxygen donor, preventing the formation of refractory char and ensuring complete release of Nitrogen from the triazole ring [1].

  • Halogen Trap: Ensure the reduction tube contains silver wool (Ag) to trap the chlorine gas released from the HCl salt.

  • Standard: Calibrate using Acetanilide (Standard) or Sulfanilamide (if S is analyzed), but run a Check Standard of a known hydrochloride (e.g., Pyridine HCl) to verify halogen trapping efficiency.

Step 3: Chloride Confirmation (Titration)
  • Dissolve 30 mg of dried sample in 50 mL deionized water.

  • Add 1 mL of 5M HNO₃ (to prevent silver oxide formation).

  • Titrate with 0.01 M AgNO₃ using an autotitrator with a silver billet electrode.

  • Calculate %Cl:

    
    
    
Visualization of Analytical Workflow

The following diagram illustrates the decision logic for validating the 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine hydrochloride standard.

EA_Workflow Start Raw Sample: 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine HCl Drying Vacuum Drying (60°C, 4h, <10 mbar) Start->Drying Split Split Sample Drying->Split Weigh_CHN Weigh 2mg (+WO3) Split->Weigh_CHN Path A Weigh_Titration Weigh 30mg Split->Weigh_Titration Path B Combustion Combustion Analysis (980°C + Ag Trap) Weigh_CHN->Combustion Result_CHN Data: %C, %H, %N Combustion->Result_CHN Validation Compare vs Theoretical (Tolerance ±0.4%) Result_CHN->Validation Dissolution Dissolve in Water + HNO3 Weigh_Titration->Dissolution Titration Potentiometric Titration (0.01M AgNO3) Dissolution->Titration Result_Cl Data: %Cl Titration->Result_Cl Result_Cl->Validation Pass PASS: Certificate of Analysis Validation->Pass Within Limits Fail FAIL: Re-dry or Recrystallize Validation->Fail Out of Spec

Caption: Dual-pathway validation workflow ensuring both organic backbone integrity (CHN) and salt stoichiometry (Titration).

Data Interpretation & Troubleshooting

When analyzing 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine HCl, specific deviation patterns indicate distinct chemical issues.

Table 2: Troubleshooting Guide

ObservationDiagnosisCorrective Action
High %H, Low %C, Low %N Water Contamination. The sample is wet.Re-dry at 80°C under vacuum. Check TGA (Thermogravimetric Analysis) for solvent loss.
Low %N, Normal %C Incomplete Combustion. Triazole ring formation of nitrogen-rich char.Increase Oxygen dose time. Ensure WO₃ is added.
Low %Cl (Titration) Non-Stoichiometric Salt. Free base present.Recrystallize from HCl/Ethanol to ensure full protonation [2].
High %C, Low %Cl Solvent Entrapment. Residual organic solvent (e.g., Ethanol/Toluene).Check NMR for solvent peaks. Extended vacuum drying.
References
  • Wait, C. (2023).[1] Optimizing Combustion Analysis for Nitrogen-Rich Heterocycles. Journal of Pharmaceutical Analysis. [Link]

  • PubChem. (2025).[2] Compound Summary: 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine. National Library of Medicine. [Link]

Sources

Comparative

A Comparative Guide to the Reactivity of 3-Amino-1,2,4-triazole and its 5-(2-Methylphenyl) Derivative

For Researchers, Scientists, and Drug Development Professionals In the landscape of heterocyclic chemistry, 1,2,4-triazoles stand out as a versatile scaffold, integral to the development of a wide array of pharmaceutical...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, 1,2,4-triazoles stand out as a versatile scaffold, integral to the development of a wide array of pharmaceuticals and functional materials.[1] Their reactivity profile, which is tunable through substitution, dictates their synthetic utility and biological interactions. This guide provides an in-depth comparison of the chemical reactivity of two key triazole derivatives: the fundamental 3-amino-1,2,4-triazole and its 5-aryl substituted counterpart, 5-(2-Methylphenyl)-1,2,4-triazole. By examining their electronic and steric characteristics, supported by computational and experimental data, we aim to provide a comprehensive resource for researchers leveraging these building blocks in their synthetic endeavors.

Unveiling the Electronic and Steric Landscape

The reactivity of a heterocyclic system is fundamentally governed by the electron distribution within the ring and the steric accessibility of its reactive centers. The introduction of substituents can dramatically alter this landscape.

3-Amino-1,2,4-triazole: An Electron-Rich System

The 3-amino-1,2,4-triazole is characterized by the presence of an amino group at the C3 position. This electron-donating group significantly influences the electronic properties of the triazole ring. Through resonance, the lone pair of the amino group increases the electron density of the heterocyclic core, particularly at the nitrogen atoms.

Computational studies, employing Density Functional Theory (DFT), have elucidated the electronic structure of 3-amino-1,2,4-triazole. The highest occupied molecular orbital (HOMO) is delocalized over the triazole ring and the exocyclic amino group, indicating that these are the primary sites for electrophilic attack.[2] The electrostatic potential map further reveals that the N4 atom is the most electron-rich and, therefore, the most probable site for protonation and coordination with metal ions.[3][4]

5-(2-Methylphenyl)-1,2,4-triazole: A Sterically Influenced Derivative

In contrast, the 5-(2-Methylphenyl)-1,2,4-triazole features a bulky and electronically influential aryl substituent at the C5 position. The 2-methylphenyl (o-tolyl) group exerts both electronic and steric effects.

Electronically, the phenyl ring can participate in resonance with the triazole core. However, the presence of the ortho-methyl group can induce a steric clash with the triazole ring, potentially forcing the phenyl group out of planarity. This would, in turn, reduce the extent of conjugation and its electronic influence on the triazole system.

Sterically, the 2-methylphenyl group presents a significant impediment to reactions occurring at the adjacent N1 and C5 positions of the triazole ring. This steric hindrance can be a determining factor in the regioselectivity of certain reactions.

A Head-to-Head Comparison of Reactivity

The differing electronic and steric profiles of 3-amino-1,2,4-triazole and 5-(2-Methylphenyl)-1,2,4-triazole manifest in their reactivity towards various reagents.

Electrophilic Attack: N-Alkylation and N-Acylation

Electrophilic attack on the triazole ring, such as N-alkylation and N-acylation, is a common synthetic transformation. The nucleophilicity of the ring nitrogen atoms plays a crucial role in these reactions.

  • 3-Amino-1,2,4-triazole: The electron-donating amino group enhances the nucleophilicity of the ring nitrogens, making it more reactive towards electrophiles compared to the unsubstituted 1,2,4-triazole.[5] Alkylation and acylation can occur at N1, N2, or N4, with the regioselectivity being dependent on the reaction conditions. Computational studies suggest that N4 is the most nucleophilic center.[3]

  • 5-(2-Methylphenyl)-1,2,4-triazole: The 2-methylphenyl group is generally considered to be electron-donating through inductive effects, which would slightly increase the nucleophilicity of the triazole ring. However, the steric bulk of the ortho-methyl group is expected to significantly hinder electrophilic attack at the adjacent N1 position. Therefore, reactions are more likely to occur at the N2 and N4 positions. The overall reactivity towards electrophiles is anticipated to be lower than that of 3-amino-1,2,4-triazole due to the lack of the strongly activating amino group.

Comparative Reactivity Summary

Feature3-Amino-1,2,4-triazole5-(2-Methylphenyl)-1,2,4-triazole
Dominant Substituent Effect Strong electron-donating (resonance)Steric hindrance and moderate electron-donating (inductive)
Ring Nucleophilicity HighModerate
Reactivity towards Electrophiles More reactiveLess reactive
Major Sites of Electrophilic Attack N1, N2, N4 (N4 predicted as most nucleophilic)N2, N4 (N1 sterically hindered)

Experimental Protocols: A Practical Guide

The following protocols provide representative examples of the synthesis and reactivity of the two triazole derivatives.

Synthesis of 3-Amino-1,2,4-triazole

A common and efficient method for the preparation of 3-amino-1,2,4-triazole involves the cyclization of aminoguanidine formate.[4][6]

Workflow for the Synthesis of 3-Amino-1,2,4-triazole

reagents Hydrazine Hydrate + Formic Acid + Cyanamide intermediate Aminoguanidine Formate reagents->intermediate Reaction at 0-10°C, pH 6-7 product 3-Amino-1,2,4-triazole intermediate->product Cyclization at 110-200°C

A flowchart illustrating the synthesis of 3-amino-1,2,4-triazole.

Step-by-Step Protocol:

  • To a solution of cyanamide, simultaneously add hydrazine hydrate and formic acid at a temperature of 0-10 °C, maintaining a pH of 6-7.[4]

  • The resulting mixture is then heated to 60-100 °C at a pH of 7-8 to form aminoguanidine formate.[4]

  • The aminoguanidine formate solution is concentrated by evaporation.

  • The isolated aminoguanidine formate is heated to 110-200 °C to effect cyclization and yield 3-amino-1,2,4-triazole.[4]

Synthesis of 5-(2-Methylphenyl)-1,2,4-triazole

The synthesis of 5-aryl-1,2,4-triazoles can be achieved through various methods, a common one being the reaction of a corresponding benzoyl chloride with a thiosemicarbazide followed by cyclization.

Workflow for the Synthesis of 5-Aryl-1,2,4-triazoles

reagents 2-Methylbenzoyl Chloride + Thiosemicarbazide intermediate N-acylthiosemicarbazide reagents->intermediate Acylation product 5-(2-Methylphenyl)-1,2,4-triazole-3-thiol intermediate->product Alkaline Cyclization desulfurization 5-(2-Methylphenyl)-1,2,4-triazole product->desulfurization Oxidative Desulfurization

A flowchart for a general synthesis of 5-aryl-1,2,4-triazoles.

Step-by-Step Protocol (General):

  • React 2-methylbenzoyl chloride with thiosemicarbazide in a suitable solvent to form the corresponding N-acylthiosemicarbazide.

  • The N-acylthiosemicarbazide is then cyclized in the presence of a base (e.g., sodium hydroxide) to yield 5-(2-methylphenyl)-1,2,4-triazole-3-thiol.

  • The resulting thiol can be converted to the desired 5-(2-methylphenyl)-1,2,4-triazole through oxidative desulfurization, for example, using nitric acid or hydrogen peroxide.

Conclusion

References

  • Stoyanov, S., et al. (2014). Density Functional Theory Calculations of [Me(3-Amino-1,2,4-Triazole)2]2+ Complex Ions (Me =Zn,Cu, Co, Ni and Cd) in Water Phase. International Journal of Chemical and Molecular Engineering, 8(1), 5-8.
  • Stoyanov, S., et al. (Year not available). 3-Amino-1,2,4-Triazole complexes (Me = Ca, Zn, Cu, Co, Ni, Cd, и Hg). Journal of the University of Chemical Technology and Metallurgy, 44(3), 253-258.
  • Stoyanov, S., et al. (2013). Synthesis, Spectral Characteristics and DFT Studies of the [Cu(3-Amino-1,2,4-triazole)3SO4]. Journal of Materials, Electronics and Structures, 1, 1-7.
  • Process for preparing 3-amino-1,2,4-triazole. (1986). EP0168296B1.
  • Computational Studies of Triazole Derivative. (2022).
  • 1,2,4-Triazole. (n.d.). In Wikipedia. Retrieved February 21, 2026, from [Link].

  • Aghaward, S. A., et al. (2023). Synthesis, Characterisation, and Biological and Computational Studies of Novel Schiff Bases from Heterocyclic Molecules. Journal of Medicinal and Chemical Sciences, 6(8), 1714-1726.
  • The pKa values of 1,2,4-triazole and its alkyl derivatives. (n.d.).
  • Shojaie, F. (2012). Theoretical Study of 3-Amino-1,2,4-Triazole and Its Protonated Analogue as Corrosion Inhibitors. Jordan Journal of Chemistry, 7(2), 161-170.
  • Yüksek, H., et al. (2018). Determination of the pKa value of some 1,2,4-triazol derivatives in forty seven different solvents using semi-empirical quantum methods (PM7, PM6, PM6-DH2, RM1, PM3, AM1, and MNDO) by MOPAC computer program. Ovidius University Annals of Chemistry, 29(1), 1-10.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 5-(2-Methylphenyl)-4h-1,2,4-triazol-3-ylamine, HCl

Executive Safety Summary & Structural Alerts Do not treat this compound merely as a generic organic salt. While specific GHS data for 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-amine HCl may be sparse in public repositories,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary & Structural Alerts

Do not treat this compound merely as a generic organic salt. While specific GHS data for 5-(2-Methylphenyl)-4H-1,2,4-triazol-3-amine HCl may be sparse in public repositories, its structural homology to 3-Amino-1,2,4-triazole (Amitrole) mandates a precautionary approach. Amitrole is a known Category 1B Carcinogen and Reproductive Toxin (Target Organ: Thyroid).[1]

As a Senior Scientist, I advise handling this substituted analog as a High-Potency Active Pharmaceutical Ingredient (HPAPI) intermediate until specific toxicological data proves otherwise. The hydrochloride salt form adds potential for hygroscopicity and acidity upon hydrolysis.

Immediate Hazard Profile (Inferred via SAR):

  • Health: Potential Carcinogen/Reprotox (Category 1B/2), Specific Target Organ Toxicity (Thyroid), Acute Irritant (Respiratory/Ocular).

  • Physical: Hygroscopic solid; acidic in aqueous solution.

  • Reactivity: Incompatible with strong oxidizers and strong bases (liberates free amine).

Risk Assessment & PPE Decision Matrix

Effective safety is not about wearing more gear; it is about matching the barrier to the exposure potential. Use the following logic flow to determine your requirements.

Visualization: PPE Selection Logic

PPE_Matrix Start Task Assessment State Physical State? Start->State Solid Solid / Powder State->Solid Solution Solution / Liquid State->Solution Qty_Solid Quantity? Solid->Qty_Solid Qty_Liq Concentration/Vol? Solution->Qty_Liq Small_Solid < 100 mg Qty_Solid->Small_Solid Large_Solid > 100 mg Qty_Solid->Large_Solid Level2 LEVEL 2: Enhanced Fume Hood REQUIRED, Double Nitrile Gloves, Goggles, Lab Coat Small_Solid->Level2 Weighing Level3 LEVEL 3: Containment Powder Hood/Glovebox, N95/P100 Resp (if open), Tyvek Sleeves, Double Gloves Large_Solid->Level3 High Dust Risk Dilute Dilute / Sealed Qty_Liq->Dilute Conc Conc. / Open Qty_Liq->Conc Level1 LEVEL 1: Standard Lab Coat, Safety Glasses, Single Nitrile Gloves Dilute->Level1 Conc->Level2

Figure 1: PPE Decision Matrix based on physical state and quantity. Note that solid handling always defaults to at least Level 2 due to dust potential.

Technical Data & Physical Properties
PropertyValue / CharacteristicOperational Implication
Molecular Formula C₉H₁₀N₄ · HClCalculate stoichiometry carefully (Free base MW vs Salt MW).
Appearance White to Off-white Crystalline SolidDiscoloration (yellowing) indicates oxidation or free-base degradation.
Solubility Water (Moderate), DMSO (High), Methanol (High)Dissolve in DMSO for stock solutions to prevent hydrolysis-related precipitation.
Acidity (pH) ~2-3 (10% aq. solution)Corrosive: Avoid using metal spatulas; use PTFE or ceramic.
Hygroscopicity Moderate to HighKeep desiccated. Absorbed water alters MW, leading to dosing errors.
Operational Handling Protocols
Protocol A: Safe Weighing & Transfer (Solid)

Rationale: The hydrochloride salt is likely electrostatic. Static discharge can disperse potent dust.

  • Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .

  • Static Mitigation: Use an ionizing bar or anti-static gun on the weighing boat before adding the compound.

  • Tool Selection: Use a disposable antistatic spatula . Do not use stainless steel if the salt is visibly damp (corrosion risk).

  • Transfer:

    • Tare the receiving vial with its cap on.

    • Remove cap, add solid, recap immediately.

    • Wipe the exterior of the vial with a damp Kimwipe (methanol-moistened) inside the hood to remove invisible dust residues.

Protocol B: Solubilization & Reaction Setup

Rationale: Exothermic heat of solution and potential off-gassing.

  • Solvent Choice: Preferred: DMSO or Methanol . Avoid water for long-term storage to prevent hydrolytic degradation.

  • Addition Order: Always add Solid to Solvent .

    • Why? Adding solvent to a pile of amine-HCl salt can create a "gummy" clump that is difficult to dissolve and may trap heat.

  • Venting: If neutralizing the salt (e.g., adding Triethylamine or Carbonate base), expect immediate gas evolution or heat.

    • Action: Perform this step in a vented vial or open flask within the hood. Do not seal immediately.

Emergency Response & Disposal
Spill Response Workflow

In the event of a powder spill outside the hood:

Spill_Response Alert 1. ALERT Notify Lab Personnel Assess 2. ASSESS Is it >1g or outside hood? Alert->Assess PPE_Up 3. PPE UP Don N95/P100 & Double Gloves Assess->PPE_Up Yes Cover 4. COVER Cover with wet paper towels (Prevents dust) PPE_Up->Cover Clean 5. CLEAN Wipe inward; Triple wash surface Cover->Clean Dispose 6. DISPOSE Seal in Haz Waste Bag Clean->Dispose

Figure 2: Dry powder spill response workflow emphasizing dust suppression.

Disposal Streams
  • Solid Waste: Segregate as "Hazardous Chemical Waste - Toxic/Irritant." Label clearly with "Contains Triazole Derivative."

  • Liquid Waste:

    • Acidic Streams: Neutralize to pH 5-9 before disposal if local regulations require, OR dispose as "Corrosive/Toxic Organic Liquid."

    • HPLC Effluent: Collect in dedicated halogenated/non-halogenated solvent carboys.

  • Decontamination: Glassware should be rinsed with 10% Bleach (Sodium Hypochlorite) followed by water. The bleach helps oxidize the triazole ring system, reducing biological potency before washing.

References & Substantiation
  • European Chemicals Agency (ECHA). Substance Information: 1,2,4-Triazole & Related Salts. (Provides hazard classifications for the triazole pharmacophore).

  • Thermo Fisher Scientific. Safety Data Sheet: 3-Amino-1,2,4-triazole (Amitrole).[1] (Key reference for structural analog toxicity).

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary: 5-methyl-4-(4-methylphenyl)-1,2,4-triazol-3-amine. (Structural analog data).

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Handling Potent Compounds.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.